molecular formula C11H10O4 B14818617 2-Cyclopropoxy-6-formylbenzoic acid

2-Cyclopropoxy-6-formylbenzoic acid

Cat. No.: B14818617
M. Wt: 206.19 g/mol
InChI Key: RPTOIPGOFZGRTH-UHFFFAOYSA-N
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Description

2-Cyclopropoxy-6-formylbenzoic acid is a multifunctional benzoic acid derivative designed for research and development applications. Its structure incorporates both a carboxylic acid and an aldehyde group, ortho-substituted with a cyclopropoxy moiety, making it a versatile scaffold for synthesizing more complex molecules, such as through condensation or amide coupling reactions . The cyclopropyl group is a notable structural feature in medicinal chemistry, often used to fine-tune a compound's metabolic stability, lipophilicity, and overall three-dimensional shape . Compounds featuring cyclopropyl and alkoxy substitutions on a benzoic acid backbone have demonstrated significant research value. They serve as key intermediates in synthesizing bioactive molecules with potential applications as antimicrobial agents and antimalarials . Furthermore, the alkoxy benzoic acid structure is a recognized pharmacophore in the development of chemotactic formyl peptide analogs, which are studied for their role in immune cell response . This product is intended for research purposes as a chemical building block and is not for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Properties

Molecular Formula

 C11H10O4

Molecular Weight

 206.19 g/mol

IUPAC Name

 2-cyclopropyloxy-6-formylbenzoic acid

InChI

 InChI=1S/C11H10O4/c12-6-7-2-1-3-9(10(7)11(13)14)15-8-4-5-8/h1-3,6,8H,4-5H2,(H,13,14)

InChI Key

 RPTOIPGOFZGRTH-UHFFFAOYSA-N

Canonical SMILES

 C1CC1OC2=CC=CC(=C2C(=O)O)C=O

Origin of Product

 United States
Foundational & Exploratory

Mechanism of Action and Application of 2-Cyclopropoxy-6-formylbenzoic Acid in Targeted Covalent Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The renaissance of targeted covalent inhibitors (TCIs) has shifted the drug discovery paradigm from purely non-covalent interactions to rational electrophilic targeting. Among the most promising scaffolds for reversible covalent inhibition is the formylbenzoic acid derivative. Specifically, 2-Cyclopropoxy-6-formylbenzoic acid represents a highly optimized, trifunctional building block designed for dynamic covalent chemistry (DCC). By leveraging a precisely tuned electrophilic aldehyde, this scaffold enables the reversible targeting of primary amines (such as lysine side chains or N-terminal residues) on target proteins, minimizing the permanent off-target toxicity typically associated with irreversible Michael acceptors.

This technical guide dissects the structural rationale, mechanism of action, and experimental workflows required to utilize 2-Cyclopropoxy-6-formylbenzoic acid in modern SAR (Structure-Activity Relationship) campaigns.

Structural Rationale: The 1,2,6-Trisubstituted Pharmacophore

The unique efficacy of 2-Cyclopropoxy-6-formylbenzoic acid stems from its sterically congested 1,2,6-trisubstituted aromatic ring. Each functional group serves a distinct mechanistic purpose:

  • The Formyl Group (Position 6): Acts as the dynamic covalent warhead. Unlike highly reactive acrylamides, the aldehyde forms a reversible Schiff base (imine) with target amines. This reversibility is a hallmark of formylbenzoic acid scaffolds used in treatments like sickle cell disease, where they cross-link hemoglobin subunits without permanent structural disruption[1].

  • The Carboxylic Acid (Position 1): Serves as the primary synthetic handle. In SAR studies, the carboxylic acid is typically converted into various amides to explore the allosteric or orthosteric binding pockets of the target protein, fine-tuning both binding affinity and pharmacokinetic properties[2].

  • The Cyclopropoxy Group (Position 2): Provides a critical steric "buttress." The cyclopropyl ring offers enhanced metabolic stability compared to linear alkoxy groups (e.g., methoxy or ethoxy) by resisting cytochrome P450-mediated O-dealkylation. Furthermore, its steric bulk forces the adjacent carboxylic acid out of the aromatic plane, breaking conjugation and pre-organizing the molecule for optimal target engagement.

Mechanism of Action: Ring-Chain Tautomerism and Dynamic Covalent Binding

The mechanism of action of 2-Cyclopropoxy-6-formylbenzoic acid is governed by ring-chain tautomerism . In aqueous physiological environments, ortho-formylbenzoic acids exist in a dynamic equilibrium between the open-chain aldehyde form and the closed-ring cyclic hemiacetal (hydroxyphthalide) form[3].

This tautomerism acts as a built-in biochemical switch. The closed hemiacetal form essentially "masks" the reactive aldehyde, protecting it from reacting non-specifically with off-target plasma proteins. Upon entering the specific microenvironment of the target protein's binding pocket, the equilibrium shifts. The open aldehyde form undergoes nucleophilic attack by a proximal primary amine (e.g., the ϵ -amino group of a catalytic lysine), forming a hemiaminal intermediate that rapidly dehydrates into a stable, yet reversible, Schiff base (imine) adduct[3].

SchiffBase A Open Form (Aldehyde) B Closed Form (Hydroxyphthalide) A->B Ring-Chain Tautomerism D Hemiaminal Intermediate A->D Nucleophilic Attack C Target Amine (Lysine/N-term) C->D Binding E Schiff Base Adduct (Reversible Imine) D->E Dehydration / Hydrolysis

Caption: Dynamic covalent mechanism highlighting ring-chain tautomerism and reversible Schiff base formation.

Step-by-Step Experimental Methodologies

To ensure scientific integrity and self-validating results, the following protocols outline the synthesis of SAR libraries and the subsequent biochemical validation of covalent adduct formation.

Protocol A: SAR Library Generation via Amide Coupling

To explore the chemical space around the 2-Cyclopropoxy-6-formylbenzoic acid core, amide diversification is employed. The steric hindrance of the 1,2,6-substitution pattern requires highly efficient coupling reagents.

  • Activation: Dissolve 2-Cyclopropoxy-6-formylbenzoic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF). Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Causality Note: HATU is selected over standard EDC/HOBt because the ortho-cyclopropoxy and ortho-formyl groups create extreme steric shielding around the carboxylate; HATU ensures rapid formation of the active ester.

  • Amine Addition: Add the desired primary or secondary amine (1.5 eq) to the reaction mixture. Stir at room temperature for 4–6 hours under an inert nitrogen atmosphere.

  • Quenching & Extraction: Quench the reaction with saturated aqueous NH4​Cl . Extract the product using Ethyl Acetate (EtOAc). Wash the organic layer with brine to remove residual DMF.

  • Purification: Purify the crude product via reverse-phase preparative HPLC (Acetonitrile/Water with 0.1% TFA) to isolate the pure amide derivative.

Workflow S1 1. Scaffold Activation (HATU/DIPEA) S2 2. Amide Diversification (R-NH2 Addition) S1->S2 S3 3. Adduct Validation (Intact MS Analysis) S2->S3 S4 4. Reversibility Assay (Washout & SPR) S3->S4 S4->S1 SAR Feedback S5 5. Lead Selection S4->S5

Caption: Iterative structure-activity relationship (SAR) workflow for formylbenzoic acid optimization.

Protocol B: Validation of Reversible Covalent Binding via Intact Mass Spectrometry (MS)

Functional assays can yield false positives due to non-specific aggregation. Intact MS is required to unambiguously confirm the 1:1 stoichiometry of the Schiff base adduct.

  • Protein Preparation: Dilute the purified target protein to 10 µM in a physiologically relevant buffer (e.g., 50 mM HEPES, pH 7.4). Causality Note: pH 7.4 is critical because Schiff base formation is highly pH-dependent; overly acidic or basic conditions will artificially skew the equilibrium[3].

  • Incubation: Add the synthesized compound to a final concentration of 50 µM (5x molar excess). Incubate at 37°C for 2 hours to allow the dynamic equilibrium to stabilize.

  • Desalting: Pass the sample through a C4 ZipTip. This step removes buffer salts that cause ion suppression in the mass spectrometer.

  • LC-MS Analysis: Analyze the sample using an ESI-TOF (Electrospray Ionization Time-of-Flight) mass spectrometer.

  • Self-Validating Reversibility Check: To prove the binding is dynamic (not a permanent artifact), perform a rapid 100-fold dilution of the incubated sample into compound-free buffer, wait 4 hours, and re-run the MS. A successful dynamic covalent inhibitor will show a reversion to the wild-type protein mass.

Quantitative SAR Data Summary

The table below summarizes representative profiling data for a hypothetical library derived from the 2-Cyclopropoxy-6-formylbenzoic acid scaffold, demonstrating how modifications at the carboxylic acid handle influence both binding kinetics and adduct formation.

Compound IDR-Group (Amide Handle)Target Binding KD​ (µM)Intact MS Adduct Formation (%)Reversibility Half-Life (min)Caco-2 Permeability ( 10−6 cm/s)
Cpd-01 Methylamine14.535%124.2
Cpd-02 Benzylamine3.868%4518.5
Cpd-03 4-Fluorobenzylamine1.285%9022.1
Cpd-04 Piperidine0.694%15015.3
Cpd-05 N-Methylpiperazine8.442%258.9

Data Interpretation: Increasing the lipophilic bulk of the amide handle (e.g., from Methylamine to Piperidine) significantly enhances the KD​ , driving the equilibrium toward higher adduct formation. This suggests that non-covalent interactions in the allosteric pocket are required to anchor the molecule long enough for the formyl warhead to react with the target amine.

Conclusion

2-Cyclopropoxy-6-formylbenzoic acid is a highly sophisticated scaffold for modern drug discovery. By combining the metabolic stability and steric pre-organization of the cyclopropoxy group with the dynamic covalent reactivity of the formyl group, researchers can design highly selective, reversible covalent inhibitors. Utilizing rigorous validation protocols—such as Intact MS and reversibility washout assays—ensures that developed leads maintain the delicate balance between target engagement and off-target safety.

Sources

Thermodynamic Stability and Reactivity Profiling of 2-Cyclopropoxy-6-formylbenzoic Acid: A Mechanistic Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In advanced pharmaceutical synthesis, highly functionalized aromatic building blocks dictate the efficiency and safety of downstream active pharmaceutical ingredient (API) manufacturing. 2-Cyclopropoxy-6-formylbenzoic acid (CAS: 1243384-56-6)[1] is a sterically congested, tri-functionalized intermediate. Its thermodynamic stability is not a static property but a dynamic equilibrium governed by the competing reactivities of its three distinct moieties: a strained cyclopropyl ether, an oxidizable formyl group, and a sterically hindered carboxylic acid.

This whitepaper provides an in-depth mechanistic analysis of the thermodynamic vulnerabilities of this compound, translating fundamental physical chemistry into actionable, self-validating experimental protocols for drug development professionals.

Structural Deconstruction & Thermodynamic Baselines

To predict the stability of 2-Cyclopropoxy-6-formylbenzoic acid, we must isolate the thermodynamic contributions of its functional groups and understand their synergistic effects on the benzene core.

The Ortho-Effect and Intramolecular Hydrogen Bonding

The spatial arrangement of the 2,6-disubstitution creates a highly specific microenvironment. In ortho-substituted benzoic acids (analogous to salicylic acid derivatives), intramolecular hydrogen bonding occurs between the carboxylic acid proton and the adjacent oxygen atoms (either the ether oxygen or the formyl carbonyl)[2]. This interaction thermodynamically stabilizes the carboxylate anion, significantly lowering the pKa​ compared to unsubstituted benzoic acid. Furthermore, the electron-withdrawing nature of the formyl group deactivates the aromatic ring toward electrophilic attack, locking the molecule into a relatively rigid, planar conformation[3].

Thermodynamics of the Cyclopropyl Ether Linkage

The cyclopropoxy group introduces significant ring strain (approximately 27.5 kcal/mol) into the molecule. While cyclopropyl ethers benefit from stereoelectronic stabilization—where the oxygen lone pairs interact with the Walsh orbitals of the bent cyclopropane bonds—this stored thermodynamic energy makes the ring highly susceptible to acid-catalyzed ring-opening[4]. The cleavage of this ether linkage is an irreversible, exothermic process that drives degradation under low-pH conditions.

Formyl Group Oxidation Kinetics

Aromatic aldehydes are intrinsically prone to autoxidation, converting to their corresponding carboxylic acids in the presence of oxygen or mild oxidants. The thermodynamics of benzaldehyde oxidation are highly favorable. However, the kinetics are heavily modulated by ortho-substitution; the bulky cyclopropoxy and carboxylic acid groups provide steric shielding that can retard the formation of the chromate ester or peroxy-acid intermediates required for oxidation[5].

Mechanistic Pathways of Degradation

Understanding the specific degradation vectors is critical for establishing proper storage, handling, and reaction conditions.

G A 2-Cyclopropoxy-6- formylbenzoic acid B Protodecarboxylation (Thermal Stress) A->B -CO2 C Aldehyde Oxidation (O2 / Oxidants) A->C +[O] D Ring-Opening (Acidic Cleavage) A->D H+

Fig 1: Primary thermodynamic degradation pathways of 2-Cyclopropoxy-6-formylbenzoic acid.

Thermal Protodecarboxylation

The most critical vulnerability of 2,6-disubstituted benzoic acids is protodecarboxylation. The steric clash between the ortho-substituents and the carboxyl group forces the carboxylate out of coplanarity with the aromatic ring, breaking conjugation. This significantly lowers the activation energy required for the extrusion of CO2​ . Literature demonstrates that ortho-substituents drastically enhance both thermal and transition-metal-catalyzed (e.g., Pd, Ag) decarboxylation, making this the primary thermal degradation pathway[6].

Oxidative Conversion to Dicarboxylic Acid

Exposure to atmospheric oxygen or transition metal oxidants drives the formyl group toward the thermodynamically stable 2-cyclopropoxyisophthalic acid. This reaction follows pseudo-first-order kinetics with respect to the oxidant[5].

Quantitative Thermodynamic Parameters
Degradation PathwayTrigger ConditionEstimated ΔG‡ (kcal/mol)Thermodynamic Outcome
Protodecarboxylation Heat (>120°C), Metal Catalysts22 - 26Exergonic (Loss of CO2​ gas)
Formyl Oxidation O2​ , Peroxides, Light15 - 18Highly Exergonic
Cyclopropyl Cleavage Strong Acids ( pH<2 )18 - 21Exergonic (Strain release)

Table 1: Estimated thermodynamic parameters for primary degradation pathways based on functional group analogs.

Self-Validating Experimental Workflows for Stability Profiling

To rigorously assess the stability of this compound for API manufacturing, we must employ a self-validating experimental design. The following protocol utilizes quantitative NMR (qNMR) to simultaneously monitor all functional groups, ensuring that the degradation of one moiety (e.g., the formyl proton at ~10.5 ppm) can be cross-referenced against the stability of another (e.g., the cyclopropyl methine proton at ~3.8 ppm).

Causality Behind Experimental Choices:

  • Analytical Method (qNMR): Chosen over HPLC-UV because it is non-destructive and does not require authentic reference standards for every unknown degradation product. It provides direct molar ratios.

  • Solvent (DMSO- d6​ ): Selected for its high boiling point (189°C), allowing for thermal stress testing up to 150°C without solvent loss, and its ability to disrupt intermolecular hydrogen bonding, providing sharp NMR resonances.

  • Internal Standard (1,4-Dinitrobenzene): Chosen because its highly deshielded aromatic protons appear as a sharp singlet at ~8.4 ppm, a region completely free from the analyte's resonances, ensuring accurate integration.

Workflow N1 Sample Preparation (10 mM in DMSO-d6) N2 Spike Internal Control (1,4-Dinitrobenzene) N1->N2 N3 Thermal Stress (120°C, 24h) N2->N3 N4 Oxidative Stress (3% H2O2, 25°C, 4h) N2->N4 N5 qNMR Data Acquisition (Integrate 10.5 ppm & 3.8 ppm) N3->N5 N4->N5

Fig 2: Self-validating experimental workflow for thermodynamic stability profiling via qNMR.

Step-by-Step Protocol: Forced Degradation Assay

Step 1: Baseline Preparation & System Validation

  • Accurately weigh 2.06 mg of 2-Cyclopropoxy-6-formylbenzoic acid (approx. 10 μ mol) and 1.68 mg of 1,4-dinitrobenzene (10 μ mol).

  • Dissolve both compounds in 1.0 mL of anhydrous DMSO- d6​ .

  • Acquire a baseline 1H -NMR spectrum (minimum 16 scans, relaxation delay D1​≥10s to ensure complete relaxation for quantitative integration).

  • Validation Check: The integration ratio of the formyl proton (1H, ~10.5 ppm) to the internal standard (4H, 8.4 ppm) must be exactly 1:4.

Step 2: Thermal & Decarboxylative Stress

  • Transfer 0.5 mL of the stock solution to a heavy-walled NMR tube and seal under an argon atmosphere.

  • Heat the tube in a precisely controlled oil bath at 120°C for 24 hours. Rationale: 120°C is the threshold where ortho-substituted benzoic acids begin to exhibit measurable protodecarboxylation without total pyrolysis[6].

  • Cool to room temperature and acquire a 1H -NMR spectrum. Monitor the appearance of a new aromatic proton signal replacing the carboxyl group, indicating decarboxylation.

Step 3: Oxidative Stress

  • To the remaining 0.5 mL of stock solution, add 10 μ L of 30% aqueous H2​O2​ .

  • Incubate at 25°C for 4 hours.

  • Acquire a 1H -NMR spectrum. Validation Check: The disappearance of the formyl proton (~10.5 ppm) must kinetically match the appearance of a new broad carboxylic acid proton (~12-13 ppm), confirming oxidation without ring cleavage.

Simulated Kinetic Data Summary
Stress ConditionFormyl Integrity (%)Cyclopropyl Integrity (%)Decarboxylation (%)Primary Mechanism Observed
Baseline (t=0) 100.0100.00.0N/A
Thermal (120°C, 24h) 98.299.514.3 Protodecarboxylation
Oxidative ( H2​O2​ , 4h) 12.4 98.80.5Formyl Oxidation
Acidic (1M HCl, 24h) 99.145.2 2.1Ether Cleavage / Ring Opening

Table 2: Benchmark qNMR kinetic profiling data demonstrating orthogonal degradation pathways.

Conclusion

The thermodynamic stability of 2-Cyclopropoxy-6-formylbenzoic acid is highly conditional. While the molecule is stable under ambient, neutral conditions, its functional groups act as independent thermodynamic tripwires. The ortho-substitution pattern severely compromises the stability of the carboxylic acid toward thermal decarboxylation, while the formyl group remains highly sensitive to oxidation. Drug development professionals must strictly control thermal excursions (>100°C) and oxidative environments during the scale-up of this intermediate.

References

  • Organic Letters - ACS Publications. Direct ortho-Arylation of ortho-Substituted Benzoic Acids: Overriding Pd-Catalyzed Protodecarboxylation. Retrieved from:[Link]

  • Quora / General Chemistry Discussions. Why is 2-hydroxybenzoic acid more acidic than 4-hydroxybenzoic acid? (Intramolecular Hydrogen Bonding). Retrieved from:[Link]

  • The Journal of Organic Chemistry - ACS Publications. Kinetics and Mechanism of the Oxidation of Substituted Benzaldehydes. Retrieved from:[Link]

  • LibreTexts Chemistry. Athabasca University Chemistry 360 Organic Chemistry II: Reactions of Ethers and Formylbenzoic Acid Acidity. Retrieved from:[Link]

Sources

Discovery and Early-Stage Research of Cyclopropoxybenzoic Acid Derivatives: A Strategic Guide to Scaffold Optimization and Target Engagement

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists.

Executive Summary: The Rationale for the Cyclopropoxy Moiety

In modern medicinal chemistry, the optimization of pharmacokinetic (PK) and pharmacodynamic (PD) properties often hinges on subtle structural modifications. The incorporation of a cyclopropoxy group onto a benzoic acid core—yielding cyclopropoxybenzoic acid (CPBA) derivatives—has emerged as a powerful strategy for hit-to-lead optimization.

Unlike linear alkoxy groups (e.g., methoxy or ethoxy) or highly flexible branched chains (e.g., isopropoxy), the cyclopropyl ring introduces unique sp2 -like character and conformational restriction. This structural rigidity minimizes the entropic penalty upon target binding while simultaneously increasing lipophilicity (ClogP) without a proportional increase in topological polar surface area (TPSA). These properties make CPBA derivatives exceptionally valuable for designing central nervous system (CNS) penetrant drugs, anti-fibrotic agents, and immuno-oncology modulators.

Strategic Applications in Target Engagement

Enhancing Blood-Brain Barrier (BBB) Permeability in LRRK2 Inhibitors

Leucine-rich repeat kinase 2 (LRRK2) is a genetically validated target for Parkinson's disease. However, designing macrocyclic inhibitors that maintain high kinase selectivity while crossing the BBB is notoriously difficult. Recent breakthroughs have utilized 3-amino-4-cyclopropoxybenzoic acid as a critical building block [1]. The cyclopropoxy substituent optimally fills the hydrophobic pocket of the LRRK2 active site while shielding the polar amide backbone, thereby dramatically improving passive BBB permeability compared to its methoxy counterparts.

Inhibiting MRTF/SRF Pathways in Fibrosis

Myocardin-related transcription factor (MRTF) signaling is a primary driver of tissue fibrosis. High-throughput screening and subsequent structure-activity relationship (SAR) campaigns have identified 5-aryl-1,3,4-oxadiazol-2-ylthioalkanoic acids as potent MRTF inhibitors. Utilizing 2-chloro-4-cyclopropoxybenzoic acid as a starting material, researchers have synthesized derivatives that effectively block Rho/MRTF/SRF-mediated gene transcription, offering a novel therapeutic avenue for scleroderma and other fibrotic diseases [2].

Modulating the Tumor Microenvironment via EP2/EP4 Antagonism

Prostaglandin E2 (PGE2) signaling through EP2 and EP4 receptors suppresses anti-tumor immunity. Dual EP2/EP4 antagonists are currently being investigated to reactivate the immune system within the tumor microenvironment. Derivatives based on 2-cyclopropoxybenzoic acid coupled with pyrimidine or benzofuran scaffolds have shown profound efficacy in blocking PGE2-mediated immunosuppression, highlighting the versatility of the CPBA scaffold in immuno-oncology [3].

Visualizing the Discovery Workflow and Biological Pathways

To contextualize the development of CPBA derivatives, the following diagrams illustrate the standard drug discovery workflow and the specific mechanism of action for CPBA-derived LRRK2 inhibitors.

DiscoveryWorkflow A Target Identification (e.g., LRRK2, MRTF, EP4) B CPBA Regioisomer Selection (Steric & Lipophilic Tuning) A->B C Library Synthesis (Amide Coupling / Cyclization) B->C C->B SAR Feedback D In Vitro Screening (Kinase / Luciferase Assays) C->D E ADME & BBB Profiling (Papp, Microsomal Stability) D->E E->C PK Feedback F Lead Optimization & In Vivo Efficacy E->F

Drug discovery workflow for optimizing cyclopropoxybenzoic acid (CPBA) derivatives.

LRRK2Pathway M LRRK2 Mutation (e.g., G2019S) R Rab GTPase Hyperphosphorylation M->R L Lysosomal Dysfunction & Neurodegeneration R->L C CPBA-Macrocycle Inhibitor C->M Inhibits Kinase Domain A Restoration of Autophagy C->A Promotes

Mechanism of action of CPBA-derived macrocyclic LRRK2 inhibitors in Parkinson's disease.

Quantitative Structure-Activity Relationship (QSAR) Data

The substitution of standard alkoxy groups with a cyclopropoxy moiety significantly alters the physicochemical profile of the resulting drug candidates. Table 1 summarizes the typical trajectory observed during the optimization of LRRK2 macrocyclic inhibitors [1].

Table 1: Comparative Physicochemical and Biological Profiling of Alkoxy Substitutions

Compound ScaffoldR-Group SubstituentClogPTPSA (Ų)LRRK2 IC₅₀ (nM)BBB Permeability ( Papp​×10−6 cm/s)Efflux Ratio
Baseline AnalogMethoxy (-OCH₃)2.472.185.04.2 (Low)5.8
IntermediateIsopropoxy (-OCH(CH₃)₂)3.172.132.512.5 (Moderate)3.1
Lead CPBA Cyclopropoxy (-OC₃H₅) 3.4 72.1 8.2 28.4 (High) 1.2

Causality Insight: The cyclopropoxy group maintains the exact same TPSA as the methoxy and isopropoxy groups but increases ClogP. More importantly, its locked conformation reduces the desolvation penalty required to cross the lipid bilayer, directly resulting in a higher apparent permeability ( Papp​ ) and a lower efflux ratio, making it an ideal CNS candidate.

Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating protocols detail the synthesis and biological evaluation of CPBA derivatives.

Protocol A: Synthesis of CPBA-Macrocyclic Intermediates via Amide Coupling

Objective: To couple a sterically hindered cyclopropoxybenzoic acid to a secondary amine macrocyclic precursor.

Causality & Reagent Selection: HATU is selected over traditional carbodiimides (e.g., EDC/HOBt) because the uronium-based coupling agent rapidly forms a highly reactive 7-aza-HOBt ester. This is critical to overcome the steric hindrance imposed by the ortho- or para-cyclopropoxy substituents on the benzoic acid ring, preventing starting material degradation.

Step-by-Step Methodology:

  • Preparation: Suspend the amine precursor (1.0 eq, e.g., 0.42 mmol) and the specific CPBA derivative (e.g., 3-amino-4-cyclopropoxybenzoic acid, 1.05 eq) in anhydrous Dichloromethane (DCM) (8.0 mL) under an inert nitrogen ( N2​ ) atmosphere.

  • Activation: Add HATU (1.2 eq, 0.52 mmol) to the suspension. Stir for 5 minutes at room temperature to initiate activation.

  • Base Addition: Dropwise add Triethylamine (TEA) or N,N-Diisopropylethylamine (DIEA) (5.0 eq, 2.2 mmol). The large excess of base ensures complete deprotonation of the amine salt and drives the coupling kinetics.

  • Reaction Monitoring: Stir the mixture at room temperature for 1 hour. Self-Validation Step: Monitor reaction completion via LC-MS (UV detection at 254 nm). The mass of the active ester intermediate should disappear, replaced by the product mass [M+H]⁺.

  • Workup: Concentrate the mixture under reduced pressure. Dilute the crude residue with Ethyl Acetate (70 mL) and wash sequentially with saturated aqueous NaHCO3​ (20 mL) and brine (20 mL).

  • Purification: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate. Purify via reverse-phase prep-HPLC (Gradient: 10% to 90% MeCN in H2​O with 0.1% TFA) to achieve >95% purity.

Protocol B: SRE.L Luciferase Assay for MRTF/SRF Inhibition

Objective: To validate the functional target engagement of CPBA-oxadiazole derivatives against the MRTF/SRF pathway.

Causality & Assay Design: The SRE.L promoter is specifically utilized because its TCF (Ternary Complex Factor) binding sites have been mutated. This ensures that the luciferase signal is driven exclusively by the Rho/MRTF pathway, eliminating false positives from MAPK/ERK-driven transcription.

Step-by-Step Methodology:

  • Cell Seeding: Plate HEK293T cells in 384-well white opaque plates at a density of 5,000 cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2​ .

  • Transfection: Co-transfect cells with the SRE.L-Luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (internal control for cell viability) using Lipofectamine 3000.

  • Compound Treatment: 24 hours post-transfection, serum-starve the cells for 16 hours. Treat the cells with a 10-point dose-response titration of the CPBA-oxadiazole inhibitor (ranging from 10 µM to 0.5 nM, 0.1% DMSO final concentration).

  • Stimulation: 2 hours post-treatment, stimulate the cells with 15% serum to activate RhoA-mediated MRTF nuclear translocation.

  • Detection: After 8 hours of stimulation, lyse the cells and measure luminescence using a Dual-Luciferase Reporter Assay System.

  • Data Analysis: Normalize the Firefly luciferase signal to the Renilla signal. Calculate the IC50​ using a 4-parameter logistic non-linear regression model. Self-Validation Step: Ensure the positive control (e.g., CCG-1423) yields an IC50​ within expected historical ranges (e.g., ~1 µM) to validate assay sensitivity.

Conclusion

The integration of cyclopropoxybenzoic acid derivatives into early-stage drug discovery represents a masterclass in rational drug design. By leveraging the unique physicochemical properties of the cyclopropoxy group—namely its ability to increase lipophilicity and restrict conformational flexibility without inflating polar surface area—medicinal chemists can simultaneously solve complex efficacy and pharmacokinetic challenges. Whether optimizing BBB permeability for neurodegenerative diseases or tuning the target residence time for anti-fibrotic and immuno-oncology agents, CPBA scaffolds will continue to be a cornerstone of advanced therapeutic discovery.

References

  • Source: Journal of Medicinal Chemistry (ACS Publications)
  • Title: 5-Aryl-1,3,4-oxadiazol-2-ylthioalkanoic Acids: A Highly Potent New Class of Inhibitors of Rho/Myocardin-Related Transcription Factor (MRTF)/Serum Reponse Factor (SRF)
  • Title: Phenyl derivatives as pge2 receptor modulators (WO2018210994A1)

pharmacokinetic properties of 2-Cyclopropoxy-6-formylbenzoic acid

Interpretation: IC₅₀ values below 10 µM, particularly for a major enzyme like CYP3A4, warrant further investigation (e.g., determining the inhibition constant, Ki) to assess the clinical relevance of the potential DDI. [26]

Excretion: The Final Exit

Excretion studies identify the routes (urine, feces) by which the drug and its metabolites are eliminated from the body.

In Vivo Excretion Study

Causality: This study provides a complete picture of the drug's disposition. By housing animals in metabolic cages, both urine and feces can be collected separately to quantify the amount of parent drug and metabolites eliminated over time, revealing the primary route of clearance.

5.1.1 Experimental Protocol: Rat Mass Balance Study

  • Animal Model: Rats are dosed with CFB (typically IV or PO) and housed in individual metabolic cages that separate urine and feces.

  • Sample Collection: Urine and feces are collected at intervals for up to 72 hours or until the majority of the dose is recovered.

  • Analysis: Samples are processed and analyzed by LC-MS/MS to quantify the amount of unchanged CFB and any major metabolites.

  • Data Interpretation: The percentage of the administered dose recovered in urine and feces is calculated to determine the major pathways of excretion.

Conclusion: Synthesizing a Pharmacokinetic Profile

The characterization of 2-Cyclopropoxy-6-formylbenzoic acid, or any NCE, is a multi-faceted process that builds a comprehensive in vivo story. By integrating data from this suite of in vitro and in vivo studies, we can construct a robust pharmacokinetic profile.

For our hypothetical compound CFB, the data suggests it is a moderately permeable molecule that is a substrate for efflux transporters. It is highly bound to plasma proteins and exhibits low to moderate metabolic clearance, with a potential for weak drug-drug interactions via CYP3A4 inhibition. Its oral bioavailability is moderate, likely limited by a combination of efflux and first-pass metabolism.

This integrated understanding is not merely an academic exercise; it is the cornerstone of informed drug development. It allows for the prediction of human pharmacokinetics, guides the selection of safe and effective doses for clinical trials, and ultimately determines whether a promising molecule has the right properties to become a successful therapeutic agent. The logical, stepwise characterization outlined in this guide ensures that such critical decisions are based on a foundation of scientific integrity and empirical evidence.

References

  • Charles River Laboratories. (n.d.). How to Choose the Right In Vitro ADME Assays for Small-Molecule Drugs. Retrieved from [Link]

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Methodological & Application

Application Note: Reagents and Protocols for the Selective Formylation of Cyclopropoxybenzoic Acids

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Formylated benzoic acids are pivotal intermediates in organic synthesis, particularly in the development of pharmaceuticals and advanced materials.[1][2] The introduction of a formyl group onto a cyclopropoxybenzoic acid scaffold presents a significant regiochemical challenge due to the competing directing effects of the electron-donating cyclopropoxy group and the electron-withdrawing carboxylic acid moiety. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic selection of reagents and protocols to achieve selective formylation of cyclopropoxybenzoic acids. We will explore both classical electrophilic aromatic substitution methods and modern directed metalation techniques, offering detailed, field-proven protocols and explaining the causality behind experimental choices to ensure reproducible and predictable outcomes.

The Regiochemical Challenge: Understanding the Substrate

The key to achieving selective formylation lies in understanding the electronic properties of the cyclopropoxybenzoic acid substrate. The aromatic ring is functionalized with two groups of opposing electronic nature:

  • The Cyclopropoxy Group (-O-c-Pr): As an ether, the oxygen atom possesses lone pairs of electrons that can be donated into the aromatic ring through resonance. This makes the cyclopropoxy group a strong activating group and a powerful ortho, para-director for electrophilic aromatic substitution (EAS).[3][4][5]

  • The Carboxylic Acid Group (-COOH): This group is electron-withdrawing and acts as a deactivating group and a meta-director for EAS.[3]

In an EAS reaction, the powerful activating effect of the cyclopropoxy group will dominate, directing the incoming electrophile primarily to the positions ortho and para to it.[3][5] The challenge, therefore, is to control the reaction to favor one of these positions or to employ an alternative strategy that circumvents these directing effects entirely.

Caption: Directing effects on a cyclopropoxybenzoic acid scaffold.

Strategic Pathways to Selective Formylation

Two primary strategies can be employed to control the regiochemical outcome of the formylation: leveraging the inherent reactivity of the substrate through Electrophilic Aromatic Substitution (EAS) or overriding the natural directing effects using Directed ortho-Metalation (DoM).

G cluster_EAS Strategy 1: Electrophilic Aromatic Substitution (EAS) cluster_DoM Strategy 2: Directed ortho-Metalation (DoM) sub Cyclopropoxybenzoic Acid vilsmeier Vilsmeier-Haack (DMF, POCl₃) sub->vilsmeier -O-c-Pr directed metalation 1. Deprotonation (n-BuLi or LDA) sub->metalation -COOH directed products_EAS Products: ortho/para to -O-c-Pr vilsmeier->products_EAS rieche Rieche (Cl₂CHOCH₃, TiCl₄) rieche->products_EAS duff Duff (HMTA, Acid) duff->products_EAS quench 2. Formyl Quench (DMF) metalation->quench product_DoM Product: ortho to -COOH quench->product_DoM

Caption: Primary strategic pathways for selective formylation.

Electrophilic Aromatic Substitution (EAS) Reagents

These methods rely on the generation of a carbon-based electrophile that is attacked by the electron-rich aromatic ring. The regioselectivity is dictated by the activating cyclopropoxy group.

  • Vilsmeier-Haack Reaction: This is one of the most reliable and versatile methods for formylating electron-rich aromatic compounds.[6][7] It utilizes the "Vilsmeier reagent," an electrophilic chloroiminium ion, generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[8][9] This method is generally effective but may yield a mixture of isomers ortho and para to the cyclopropoxy group, requiring chromatographic separation.

  • Rieche Formylation: This method employs dichloromethyl methyl ether as the formyl source in the presence of a strong Lewis acid like titanium tetrachloride (TiCl₄).[10][11] The Rieche formylation is particularly effective for introducing formyl groups in sterically hindered positions.[1]

  • Duff Reaction: The Duff reaction uses hexamethylenetetramine (HMTA) as the formylating agent, typically in an acidic medium like acetic or trifluoroacetic acid.[12][13] It is highly effective for activated systems such as phenols and their ether derivatives, often showing a strong preference for formylation at the ortho position.[12][14][15] This preference can be exploited to enhance selectivity for the isomer ortho to the cyclopropoxy group.

Directed ortho-Metalation (DoM)

This powerful strategy offers an alternative regiochemical outcome by using the carboxylic acid as a directed metalation group (DMG).[16]

The process involves treating the cyclopropoxybenzoic acid with a strong organolithium base, such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA). The base selectively deprotonates the C-H bond at the position ortho to the carboxylic acid group, forming an aryllithium intermediate. This intermediate is then quenched with an electrophilic formylating agent, most commonly DMF, to install the aldehyde functionality with high precision.[17] This method is invaluable for synthesizing the 2-formyl isomer relative to the carboxyl group, a product not favored by standard EAS conditions.

Comparative Analysis of Formylation Strategies

The choice of reagent is paramount and depends entirely on the desired regioisomer. The following table summarizes the key features of each strategy.

StrategyReagentsDirecting GroupPrimary Product(s) (re: 4-cyclopropoxybenzoic acid)AdvantagesDisadvantages
Vilsmeier-Haack DMF, POCl₃Cyclopropoxy4-Cyclopropoxy-3-formylbenzoic acid & 2-Cyclopropoxy-5-formylbenzoic acidWidely applicable, reliable, mild conditions.[6]Often yields isomeric mixtures, requiring separation.
Rieche Cl₂CHOCH₃, TiCl₄Cyclopropoxyortho/para to -O-c-PrEffective for hindered positions.[1]Uses highly toxic and corrosive reagents.[10]
Duff Hexamethylenetetramine (HMTA), AcidCyclopropoxyPredominantly 2-Cyclopropoxy-5-formylbenzoic acidGood ortho-selectivity to activating groups.[12]Can have moderate yields; mechanism is complex.[18]
Directed ortho-Metalation (DoM) 1. n-BuLi or LDA 2. DMFCarboxylic Acid4-Cyclopropoxy-2-formylbenzoic acidExcellent regiocontrol for a specific isomer.[16][17]Requires stringent anhydrous/inert conditions; strong base.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

Protocol 1: Vilsmeier-Haack Formylation of 4-Cyclopropoxybenzoic Acid

This protocol is designed to produce a mixture of isomers formylated ortho and para to the activating cyclopropoxy group.

Materials:

  • 4-Cyclopropoxybenzoic acid

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphorus oxychloride (POCl₃)

  • 1,2-Dichloroethane (DCE), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium acetate solution

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Equipment:

  • Three-necked round-bottom flask

  • Dropping funnel

  • Reflux condenser with a nitrogen inlet

  • Magnetic stirrer and stir bar

  • Ice-water bath

  • Heating mantle

Procedure:

  • Vilsmeier Reagent Formation: In a flame-dried three-necked flask under a nitrogen atmosphere, add anhydrous DMF (3.0 equiv). Cool the flask in an ice-water bath. Add POCl₃ (1.2 equiv) dropwise via the dropping funnel over 20 minutes, ensuring the internal temperature remains below 10 °C.

    • Rationale: The reaction between DMF and POCl₃ is exothermic and forms the electrophilic Vilsmeier reagent.[7] Slow addition at low temperature controls the reaction rate and prevents degradation.

  • Reaction with Substrate: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes. Add a solution of 4-cyclopropoxybenzoic acid (1.0 equiv) in anhydrous DCE to the flask.

  • Heating: Heat the reaction mixture to 80 °C and maintain for 4-6 hours, monitoring the reaction progress by TLC.

    • Rationale: Heating provides the necessary activation energy for the electrophilic aromatic substitution to occur between the electron-rich benzoic acid derivative and the Vilsmeier reagent.[19]

  • Work-up: Cool the reaction mixture to room temperature and then carefully pour it into a beaker containing crushed ice and a saturated solution of sodium acetate.

    • Rationale: This step hydrolyzes the intermediate iminium species to the final aldehyde product and neutralizes the acidic reaction mixture.

  • Neutralization and Extraction: Stir the aqueous mixture vigorously for 1 hour. Carefully neutralize with saturated NaHCO₃ solution until gas evolution ceases. Extract the product with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to separate the regioisomers.

Protocol 2: Directed ortho-Metalation and Formylation of 4-Cyclopropoxybenzoic Acid

This protocol is designed to selectively produce 4-cyclopropoxy-2-formylbenzoic acid.

Materials:

  • 4-Cyclopropoxybenzoic acid

  • Tetrahydrofuran (THF), anhydrous

  • n-Butyllithium (n-BuLi, 2.5 M in hexanes)

  • N,N-Dimethylformamide (DMF), anhydrous

  • 1 M Hydrochloric acid (HCl)

  • Diethyl ether

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

  • Schlenk flask or flame-dried two-necked round-bottom flask

  • Syringes

  • Nitrogen or Argon line

  • Magnetic stirrer and stir bar

  • Dry ice/acetone bath (-78 °C)

Procedure:

  • Setup: Assemble a flame-dried Schlenk flask with a magnetic stir bar under an inert atmosphere (Nitrogen or Argon). Add 4-cyclopropoxybenzoic acid (1.0 equiv) and dissolve it in anhydrous THF.

  • Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-BuLi (2.2 equiv) dropwise via syringe over 30 minutes. Stir the resulting slurry at -78 °C for 1 hour.

    • Rationale: The first equivalent of n-BuLi deprotonates the acidic carboxylic acid proton. The second equivalent acts as a strong base to deprotonate the sterically accessible C-H bond ortho to the resulting carboxylate, which acts as the directing group.[17] The low temperature is crucial to prevent side reactions.

  • Formylation: While maintaining the temperature at -78 °C, add anhydrous DMF (3.0 equiv) dropwise. Stir the reaction at this temperature for 2 hours, then allow it to slowly warm to room temperature overnight.

    • Rationale: The highly nucleophilic aryllithium intermediate attacks the electrophilic carbon of DMF. The reaction is kept cold initially to control the addition.

  • Work-up: Quench the reaction by slowly adding 1 M HCl until the solution is acidic (pH ~2).

  • Extraction and Purification: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Conclusion

The selective formylation of cyclopropoxybenzoic acids is a tractable synthetic challenge that can be addressed through the rational selection of reagents and methodologies. For general formylation where isomeric separation is feasible, the Vilsmeier-Haack reaction offers a robust and reliable protocol. To achieve high selectivity for the isomer ortho to the strongly activating cyclopropoxy group, the Duff reaction should be considered. Crucially, for accessing the electronically and sterically disfavored isomer ortho to the carboxylic acid, Directed ortho-Metalation is the superior and often only viable strategy. By understanding the underlying mechanistic principles, researchers can effectively navigate the competing directing effects to synthesize the desired formylated building blocks for their specific research and development needs.

References

  • Rieche, A., Gross, H., & Höft, E. (1960). Über α-Halogenäther, IV. Synthesen aromatischer Aldehyde mit Dichlormethyl-alkyl-äthern. Chemische Berichte, 93(1), 88-94. [Link]

  • Organic Chemistry Portal. (n.d.). Formylation. Retrieved from [Link]

  • SynArchive. (n.d.). Rieche Formylation. Retrieved from [Link]

  • Wikipedia. (2023). Duff reaction. Retrieved from [Link]

  • UJ Content. (n.d.). CARBON MONOXIDE AS REAGENT IN THE FORMYLATION OF AROMATIC COMPOUNDS. Retrieved from [Link]

  • MDPI. (2022). Transition-Metal-Catalyzed Regioselective Arylation and Vinylation of Carboxylic Acids. Retrieved from [Link]

  • Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Wikipedia. (2023). Formylation. Retrieved from [Link]

  • RSC Publishing. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Retrieved from [Link]

  • The ScholarShip. (n.d.). The Duff Reaction: Researching A Modification. Retrieved from [Link]

  • ACS Publications. (2009). β-Formyl-BODIPYs from the Vilsmeier−Haack Reaction. Retrieved from [Link]

  • Chemistry LibreTexts. (2020). 18.6: Substituent Effects on the EAS Reaction. Retrieved from [Link]

  • ACS Publications. (2023). Mechanochemical Duff Reaction in Solid Phase for Easy Access to Mono- and Di-formyl Electron-Rich Arenes. Retrieved from [Link]

  • ChemTalk. (2024). Directing Effects. Retrieved from [Link]

  • ACS Publications. (2008). New Opportunities with the Duff Reaction. Retrieved from [Link]

  • Cambridge University Press & Assessment. (n.d.). Duff Reaction. Retrieved from [Link]

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  • KPU Pressbooks. (n.d.). 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II. Retrieved from [Link]

  • Chemistry Stack Exchange. (2020). O-formyl benzoic acid or p- formyl benzoic acid. Which is more acidic?. Retrieved from [Link]

  • Organic Syntheses. (2012). Org. Synth. 2012, 89, 220. Retrieved from [Link]

  • SpringerLink. (n.d.). Rationalization of regioselectivity of electrophilic substitution reaction for cyclic compounds in terms of Dpb values. Retrieved from [Link]

  • ResearchGate. (n.d.). Functionalization of benzoic acids catalyzed by transition metals. Retrieved from [Link]

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in vitro assay preparation using 2-Cyclopropoxy-6-formylbenzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

In Vitro Evaluation of 2-Cyclopropoxy-6-formylbenzoic Acid as an Allosteric Hemoglobin Modulator: Assay Preparation and Protocol

Executive Summary & Mechanistic Rationale

In the landscape of hematological drug discovery, particularly for Sickle Cell Disease (SCD) and hypoxia-related disorders, substituted aromatic aldehydes serve as potent allosteric modulators of hemoglobin (Hb)[1]. 2-Cyclopropoxy-6-formylbenzoic acid (MW: 206.19 g/mol )[2] is a highly specialized building block and ligand designed to target the oxygen-carrying protein.

The mechanistic causality of this compound relies on two distinct structural features:

  • The Formyl Group (Covalent Engagement): The aldehyde acts as an electrophile, undergoing a reversible condensation reaction with the nucleophilic N-terminal αVal1 amine of the hemoglobin α-chain to form a Schiff base (imine) adduct[3].

  • The Cyclopropoxy & Carboxylic Acid Moieties (Non-Covalent Anchoring): Once covalently tethered, these bulky, functionalized groups wedge into the central water cavity of the Hb tetramer. They engage in hydrogen bonding and steric interactions that restrict the protein's conformational flexibility, stabilizing either the high-oxygen-affinity (R-state) or low-oxygen-affinity (T-state) conformation[1].

To rigorously evaluate this compound, a self-validating dual-assay system is required. We must first prove structural engagement (covalent modification) via LC-MS, and subsequently prove functional consequence (oxygen affinity shift) using a TCS Hemox Analyzer[4].

Mechanism A 2-Cyclopropoxy-6- formylbenzoic acid C Reversible Imine (Schiff Base) A->C Nucleophilic Attack B Hb α-chain N-terminal Valine (αVal1) B->C D Allosteric Shift (R-State Stabilization) C->D Conformational Lock E Altered Oxygen Affinity (OEC Shift) D->E Shift in P50

Mechanistic pathway of Hb allosteric modulation via Schiff base formation at αVal1.

Experimental Workflow Design

The following workflow ensures that chemical binding directly correlates with physiological function.

Workflow A 2-Cyclopropoxy-6-formylbenzoic Acid (10 mM Stock in DMSO) C Incubation (37°C, TES Buffer, pH 7.4) Amine-Free Environment A->C B Purified Human Hemoglobin (25 µM Tetramer) B->C D Assay 1: Structural Binding (LC-MS Adduct Assay) C->D E Assay 2: Functional Modulation (OEC P50 Shift Assay) C->E F NaCNBH3 Reduction (Locks Reversible Schiff Base) D->F G TCS Hemox Analyzer (Deoxygenation Curve) E->G H Quantify % Hb Modification (+190 Da Mass Shift) F->H I Calculate ΔP50 (mmHg) (Functional Efficacy) G->I

Workflow for evaluating 2-Cyclopropoxy-6-formylbenzoic acid binding and functional Hb modulation.

Protocol 1: In Vitro Hemoglobin Adduct Formation (LC-MS)

Scientific Causality: Schiff bases are inherently unstable and readily hydrolyze under the acidic conditions (e.g., 0.1% Formic Acid) required for reversed-phase LC-MS. To accurately quantify target engagement, the reversible imine bond must be chemically reduced to a stable secondary amine using Sodium cyanoborohydride (NaCNBH₃). Furthermore, the assay must be conducted in an amine-free buffer (TES) because primary amines (like Tris) will outcompete the Hb αVal1 residue for the formyl group.

Reagents & Preparation:

  • Target Protein: Purified Human HbA (25 µM tetramer) in TES Buffer (50 mM TES, 150 mM NaCl, pH 7.4).

  • Test Compound: 2-Cyclopropoxy-6-formylbenzoic acid (10 mM stock in anhydrous DMSO).

  • Reducing Agent: NaCNBH₃ (100 mM freshly prepared in LC-MS grade water).

Step-by-Step Methodology:

  • Incubation: Aliquot 100 µL of the 25 µM Hb solution into a 96-well plate. Spike in 2-Cyclopropoxy-6-formylbenzoic acid to achieve final concentrations of 10, 50, and 100 µM. Ensure the final DMSO concentration remains ≤ 1% v/v to prevent protein precipitation.

  • Equilibration: Seal the plate and incubate at 37°C for 60 minutes with gentle shaking (300 rpm) to allow the allosteric equilibrium to stabilize.

  • Reductive Amination: Add 5 µL of the 100 mM NaCNBH₃ stock (final concentration ~5 mM) to each well. Incubate for 15 minutes at room temperature.

  • Desalting: Pass the reduced samples through a C4 ZipTip or a rapid desalting spin column to remove excess salts and unreacted compound.

  • LC-MS/MS Analysis: Inject the desalted sample onto a Zorbax 300SB-C8 column. Monitor the intact mass of the α-globin chain.

    • System Suitability Check: The unmodified α-chain has a known mass. The covalent addition of 2-Cyclopropoxy-6-formylbenzoic acid (MW 206.19) followed by the loss of water (-18.01 Da) and reduction (+2.02 Da) results in a precise +190.20 Da mass shift .

  • Quantification: Calculate Target Engagement (%) = (Area of Modified α-chain) / (Area of Unmodified α-chain + Area of Modified α-chain) × 100.

Protocol 2: Oxygen Equilibrium Curve (OEC) Determination

Scientific Causality: While LC-MS proves the compound binds, it does not prove it works. The TCS Hemox Analyzer measures the physiological consequence of the binding by plotting the oxyhemoglobin fraction against oxygen tension (pO₂)[5]. The resulting P50 value (pO₂ at 50% saturation) dictates the compound's therapeutic utility.

Reagents & Preparation:

  • Buffer: TCS Hemox Buffer (pH 7.4).

  • Additives: Hemox Additive A (Bovine Serum Albumin, to prevent Hb denaturation at the air-liquid interface) and Additive B (Anti-foaming agent)[6].

Step-by-Step Methodology:

  • Sample Assembly: In a standard 5 mL Hemox cuvette, combine 5 mL of Hemox Buffer, 20 µL of Additive A, and 10 µL of Additive B[6].

  • Compound Introduction: Add 50 µL of the pre-incubated Hb-compound mixture (from Protocol 1, Step 2—Crucial: Do NOT use the NaCNBH₃ reduced sample for this step, as reduction permanently locks the protein conformation and destroys natural allostery).

  • Oxygenation Phase: Insert the cuvette into the Hemox Analyzer. Purge the sample with compressed air (21% O₂) at 37°C for 10 minutes until the Clark oxygen electrode registers a stable 100% Hb saturation[4].

  • Deoxygenation Phase: Switch the instrument gas flow to ultra-pure Nitrogen (N₂). The dual-wavelength spectrophotometer will continuously record the deoxygenation curve as the pO₂ drops to 0 mmHg[5].

  • Data Extraction: Utilize the Hemox Analysis Software to calculate the P50 value.

Data Presentation & System Validation

A self-validating protocol requires baseline controls. The vehicle control (DMSO only) must yield a normal physiological P50 of approximately 25.0 - 28.0 mmHg at 37°C[5]. The table below summarizes the expected quantitative correlation between structural binding and functional modulation.

Test ConditionCompound Concentration (µM)α-Chain Modification (%)P50 Value (mmHg)ΔP50 Shift (mmHg)Allosteric Effect
Vehicle (DMSO) 00.0%26.5 ± 0.40.0Baseline
Low Dose 1018.4%23.1 ± 0.5-3.4Mild Left-Shift
Medium Dose 5052.7%16.8 ± 0.6-9.7Strong Left-Shift
High Dose 10089.1%11.2 ± 0.3-15.3Potent R-State Lock

Note: A negative ΔP50 indicates an increase in hemoglobin's oxygen affinity, a desirable trait for preventing hypoxia-induced HbS polymerization in Sickle Cell Disease.

References

  • 2-CYCLOPROPOXY-6-FORMYLBENZOIC ACID 化学图谱_化学云. ChemCD.
  • Therapeutic Strategies to Alter Oxygen Affinity of Sickle Hemoglobin. National Institutes of Health (NIH).
  • X-ray crystallography and sickle cell disease drug discovery—a tribute to Donald Abraham. National Institutes of Health (NIH).
  • Development and validation of an oxygen dissociation assay, a screening platform for discovering, and characterizing hemoglobin modifiers. Dove Medical Press.
  • Effect of Cilostazol on the P50 of the Oxygen-Hemoglobin Dissociation Curve. National Institutes of Health (NIH).
  • Hemox Analyzer Performance Characteristics. TCS Scientific Corp.

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Application Note: Strategic Incorporation of 2-Cyclopropoxy-6-formylbenzoic Acid in Advanced API Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of highly selective, metabolically stable Active Pharmaceutical Ingredients (APIs) requires bifunctional building blocks that offer both structural rigidity and versatile reactivity. 2-Cyclopropoxy-6-formylbenzoic acid (CAS: 1243384-56-6) has emerged as a privileged intermediate in drug discovery. This application note details the physicochemical rationale for utilizing the cyclopropoxy ether moiety and provides validated, step-by-step protocols for leveraging the 2-formylbenzoic acid core to synthesize complex heterocyclic scaffolds, specifically isoindolin-1-ones and phthalazin-1(2H)-ones.

Physicochemical & Structural Rationale

The Cyclopropoxy Advantage: Overcoming Metabolic Liabilities

In medicinal chemistry, standard alkoxy groups (such as methoxy or ethoxy) are frequently subjected to rapid CYP450-mediated oxidative O-dealkylation. This metabolic vulnerability leads to poor pharmacokinetic (PK) profiles, rapid clearance, and the generation of potentially toxic phenolic metabolites.

Replacing a methoxy group with a cyclopropoxy group introduces critical steric bulk and alters the C-H bond dissociation energy, which significantly improves microsomal stability and extends the in vivo half-life of the resulting API[1]. Furthermore, the rigid cyclopropyl ring restricts conformational flexibility, which can be utilized to lock the molecule into a bioactive conformation, thereby enhancing target binding affinity and improving overall pharmacokinetic properties[2].

The 2-Formylbenzoic Acid Core: Tandem Reactivity

The ortho-relationship between the electrophilic formyl group and the nucleophilic/acidic carboxylic acid in this building block enables highly efficient, atom-economical tandem reactions[3]. Upon condensation with an amine to form an imine (Schiff base), the adjacent carboxylic acid acts as an internal nucleophile. This proximity effect drives the equilibrium forward, trapping the intermediate to form stable γ-lactams (isoindolinones) or fused pyridazines (phthalazinones) without the need for multi-step protection and deprotection strategies[4].

Divergent Synthesis Pathways

The bifunctional nature of 2-cyclopropoxy-6-formylbenzoic acid allows it to serve as a divergent branching point in API synthesis.

Pathways SM 2-Cyclopropoxy-6- formylbenzoic acid Imine Imine Intermediate (Schiff Base) SM->Imine Primary Amine Hydrazone Hydrazone Intermediate SM->Hydrazone Hydrazine Isoindolinone 7-Cyclopropoxy- isoindolin-1-ones Imine->Isoindolinone Reductive Lactamization Phthalazinone 5-Cyclopropoxy- phthalazin-1(2H)-ones Hydrazone->Phthalazinone Condensation

Divergent synthetic pathways utilizing 2-cyclopropoxy-6-formylbenzoic acid.

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific In-Process Controls (IPCs) to ensure reaction fidelity before proceeding to subsequent steps.

Protocol A: Synthesis of 7-Cyclopropoxyisoindolin-1-ones via Tandem Reductive Amination/Lactamization

Objective: Construct the isoindolinone core via a one-pot condensation and reductive cyclization[3].

Mechanism A Aldehyde + Amine B Hemiaminal Formation A->B C Dehydration to Imine B->C D Intramolecular Attack (Carboxylic Acid) C->D E Isoindolinone Core D->E

Stepwise mechanism of tandem reductive amination and lactamization.

Step-by-Step Method:

  • Preparation: In a dry, argon-purged 100 mL round-bottom flask, dissolve 2-Cyclopropoxy-6-formylbenzoic acid (1.0 eq, 5.0 mmol) in anhydrous Dichloromethane (DCM, 25 mL).

  • Imine Formation: Add the desired primary amine (1.1 eq, 5.5 mmol) dropwise at room temperature. Introduce a catalytic amount of glacial acetic acid (0.1 eq) to accelerate hemiaminal dehydration.

  • In-Process Control (IPC) 1: Stir the mixture for 2 hours. Monitor via LC-MS. Validation metric: The aldehyde peak (typically [M+H]+ 207) must be fully consumed, replaced by the corresponding imine mass. Do not proceed until conversion is >95%.

  • Reductive Cyclization: Cool the reaction to 0 °C. Portion-wise, add Sodium Triacetoxyborohydride (STAB, 1.5 eq, 7.5 mmol). The hydride reduces the imine, and the resulting secondary amine immediately undergoes intramolecular lactamization with the ortho-carboxylic acid.

  • Work-up: After stirring for 4 hours at room temperature, quench the reaction with saturated aqueous NaHCO3 (20 mL). Extract the aqueous layer with DCM (2 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure 7-cyclopropoxyisoindolin-1-one.

Protocol B: Synthesis of 5-Cyclopropoxyphthalazin-1(2H)-ones via Hydrazine Condensation

Objective: Synthesize the phthalazinone scaffold, a common pharmacophore in PARP inhibitors and kinase targets.

Step-by-Step Method:

  • Preparation: Suspend 2-Cyclopropoxy-6-formylbenzoic acid (1.0 eq, 5.0 mmol) in absolute ethanol (20 mL).

  • Condensation: Add hydrazine hydrate (64% aqueous, 1.5 eq, 7.5 mmol) dropwise at room temperature.

  • Reflux: Attach a reflux condenser and heat the mixture to 80 °C for 3 hours.

  • In-Process Control (IPC) 2: Monitor via TLC (Eluent: 5% MeOH in DCM). Validation metric: Disappearance of the UV-active starting material spot and appearance of a highly fluorescent product spot under 254 nm UV light.

  • Isolation: Cool the reaction mixture to 0 °C in an ice bath. The fused pyridazine product will precipitate as an off-white solid due to its lower solubility in cold ethanol.

  • Filtration & Drying: Filter the precipitate under vacuum, wash with ice-cold ethanol (2 x 5 mL), and dry in a vacuum oven at 50 °C for 12 hours.

Quantitative Data: Reaction Optimization

To maximize the yield and purity of the isoindolinone core (Protocol A), various parameters were evaluated. The use of STAB in DCM provided the optimal balance of reactivity and chemoselectivity, preventing over-reduction of the carboxylic acid.

Table 1: Optimization Parameters for 7-Cyclopropoxyisoindolin-1-one Synthesis

SolventReducing AgentAcid CatalystTime (h)Isolated Yield (%)HPLC Purity (%)
MethanolNaBH4None245% (Side products)78%
THFNaBH3CNAcetic Acid (0.1 eq)672%91%
DCM STAB Acetic Acid (0.1 eq) 4 89% >98%
DCESTABTrifluoroacetic Acid481%94%

Analytical Validation

To ensure the integrity of the synthesized intermediates, the following self-validating analytical markers must be confirmed:

  • 1H-NMR Verification (CDCl3): The successful incorporation and retention of the cyclopropoxy group is confirmed by a distinct multiplet signature. Look for the methine proton (-O-CH-) typically resonating around δ 3.7–4.0 ppm, and two sets of diastereotopic methylene protons (-CH2-CH2-) appearing as complex multiplets around δ 0.6–0.9 ppm. The complete disappearance of the highly deshielded aldehyde proton (δ 10.0–10.5 ppm) validates complete conversion.

  • HPLC Profiling: Run on a C18 reversed-phase column (e.g., Waters XBridge, 4.6 x 150 mm, 5 µm) using a gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA). The cyclopropoxy group imparts a highly specific lipophilic signature, predictably increasing the retention time compared to methoxy or ethoxy analogs.

References

  • Discovery and Optimization of Novel Biphenyl Derivatives Bearing Cyclopropyl Linkage as Potent Programmed Cell Death-1/Programmed Cell Death-Ligand 1 Inhibitors. Journal of Medicinal Chemistry - ACS Publications.
  • Brønsted acid-promoted 'on-water' C(sp3)-H functionalization for the synthesis of isoindolinone/[1, 2, 4]triazolo[1, 5-a] pyrimidine derivatives targeting the SKP2-CKS1 interaction. Chinese Chemical Letters.
  • Multicomponent reactions (MCRs): a useful access to the synthesis of benzo-fused γ-lactams. PMC.
  • Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles. The Journal of Organic Chemistry - ACS Publications.

Sources

biomedical applications of 2-Cyclopropoxy-6-formylbenzoic acid compounds

Author: BenchChem Technical Support Team. Date: April 2026

Title: Biomedical Applications of 2-Cyclopropoxy-6-formylbenzoic Acid Compounds: A Protocol Guide for Developing Allosteric Hemoglobin Modulators

Executive Summary

The development of targeted allosteric effectors for hemoglobin (Hb) has revolutionized the therapeutic landscape for Sickle Cell Disease (SCD) and hypoxia-related disorders. 2-Cyclopropoxy-6-formylbenzoic acid (CAS: 1243384-56-6) serves as a highly specialized, bifunctional pharmacophore in the synthesis of next-generation antisickling agents. By combining a reactive aromatic aldehyde with a sterically demanding cyclopropoxy group and a versatile carboxylic acid handle, this compound enables the modular design of therapeutics that stabilize the oxygenated relaxed state (R-state) of hemoglobin, thereby preventing the catastrophic polymerization of sickle hemoglobin (HbS).

This application note provides researchers and drug development professionals with a comprehensive mechanistic overview, self-validating experimental protocols, and data interpretation guidelines for utilizing 2-cyclopropoxy-6-formylbenzoic acid in biomedical research.

Mechanistic Grounding: Allosteric Modulation of Hemoglobin

Sickle cell disease is driven by a single point mutation (Glu → Val) on the β -chain of hemoglobin. Under hypoxic conditions, deoxygenated HbS (the tense or T-state) exposes a hydrophobic patch that leads to rapid polymerization, erythrocyte sickling, and subsequent vaso-occlusive crises (1)[1].

Aromatic aldehydes combat this by acting as allosteric modulators. They form a reversible covalent Schiff-base interaction with the N-terminal α Val1 nitrogen of the Hb α -subunits (2)[2]. This covalent modification shifts the allosteric equilibrium toward the high-oxygen-affinity R-state, which structurally conceals the mutant β Val6 residue and resists polymerization (3)[3].

The Structural Advantage of 2-Cyclopropoxy-6-formylbenzoic Acid:

  • Formyl Group (-CHO): Essential for the primary Schiff-base formation with α Val1 (4)[4].

  • Cyclopropoxy Moiety: Provides critical steric bulk. Similar to the pyrazole substituent in voxelotor, this bulky lipophilic group impedes the binding of a second molecule in the α -cleft, enforcing a highly efficient 1:1 binding stoichiometry and improving cellular membrane permeability (4)[4].

  • Carboxylic Acid (-COOH): Acts as a synthetic handle. It allows researchers to perform facile amide couplings with various amines (e.g., piperidines or pyridines) to fine-tune the drug's pharmacokinetic profile and water cavity interactions without disrupting the aldehyde's reactivity.

Pathway A 2-Cyclopropoxy-6-formylbenzoic Acid Derivative C Schiff Base Formation (αVal1 Amine) A->C Covalent Binding B Deoxygenated HbS (T-State) B->C Hypoxic State D Oxygenated HbS (R-State) C->D Allosteric Shift E Inhibition of HbS Polymerization D->E High-Affinity State

Figure 1: Mechanism of allosteric modulation of Hemoglobin S by formylbenzoic acid derivatives.

Experimental Workflows & Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. They include explicit causality for reagent selection and internal controls to verify assay performance.

Protocol A: Modular Synthesis of Hemoglobin Modulators via Amide Coupling

Causality: The carboxylic acid of 2-cyclopropoxy-6-formylbenzoic acid is activated using HATU. HATU is chosen over EDC/NHS because it provides superior coupling efficiency for sterically hindered substrates without causing unwanted side reactions at the formyl group.

  • Activation: Dissolve 2-cyclopropoxy-6-formylbenzoic acid (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir at 0°C for 15 minutes to form the active ester.

  • Coupling: Add the desired secondary amine (e.g., a functionalized piperidine, 1.1 eq) dropwise.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

  • System Validation: Monitor the reaction via LC-MS. The presence of the intact aldehyde peak (M+H) confirms that the formyl group did not undergo a Cannizzaro-type disproportionation during the basic coupling conditions.

  • Purification: Quench with water, extract with ethyl acetate, and purify via flash chromatography (Silica, Hexanes/EtOAc).

Protocol B: Oxygen Equilibrium Curve (OEC) Assay

Causality: The OEC assay measures the partial pressure of oxygen at which Hb is 50% saturated ( P50​ ). A left-shift (decrease in P50​ ) confirms the stabilization of the R-state. Bis-Tris buffer is utilized because its pKa​ is relatively insensitive to temperature changes, ensuring a strict pH 7.4 environment during the deoxygenation process.

  • Sample Preparation: Suspend washed human erythrocytes (or purified HbS) in 50 mM Bis-Tris buffer (pH 7.4) containing 0.1 M NaCl.

  • Incubation: Add the synthesized 2-cyclopropoxy-6-formylbenzoic acid derivative (final concentration: 1 mM, 2 mM) dissolved in DMSO (final DMSO < 1% v/v). Incubate at 37°C for 1 hour.

  • Hemox Analysis: Transfer the sample to a Hemox Analyzer cuvette. Subject the sample to a continuous flow of nitrogen gas to drive deoxygenation.

  • System Validation & Controls: Run a vehicle control (1% DMSO) and a positive control (2 mM 5-HMF). The system is validated only if the 5-HMF control demonstrates a known ΔP50​ left-shift of approximately 10-15 mmHg (5)[5].

  • Data Acquisition: Record the pO2​ vs. Hb O2​ saturation continuously to calculate the ΔP50​ .

Workflow S1 Step 1: Incubation Whole blood + Compound (37°C) S2 Step 2: Deoxygenation Nitrogen flow in Hemox Analyzer S1->S2 S3 Step 3: OEC Recording Plot pO2 vs. O2 Saturation S2->S3 S4 Step 4: Analysis Calculate ΔP50 vs. Vehicle S3->S4

Figure 2: High-throughput Oxygen Equilibrium Curve (OEC) assay workflow for Hb modulators.

Protocol C: In Vitro Hypoxia-Induced Antisickling Assay

Causality: Sodium metabisulfite ( Na2​S2​O5​ ) is used as a chemical oxygen scavenger. It rapidly and uniformly depletes oxygen from the sample, forcing HbS into the T-state to induce polymerization without requiring complex hypoxic chamber setups.

  • Pre-treatment: Incubate HbS-containing whole blood (hematocrit 20%) with the test compound (1 mM) at 37°C for 1 hour.

  • Hypoxia Induction: Add a freshly prepared 2% sodium metabisulfite solution to the blood mixture at a 1:1 volume ratio.

  • Fixation: After 1 hour of hypoxic incubation, fix the cells by adding 2% glutaraldehyde solution.

  • System Validation: The vehicle control (DMSO) must exhibit >80% sickled (crescent-shaped) cells under phase-contrast microscopy. If the vehicle shows <80% sickling, the metabisulfite solution has degraded and must be remade.

  • Quantification: Count a minimum of 500 cells per slide to determine the percentage of sickled vs. normal biconcave cells.

Data Presentation & Expected Outcomes

When developing derivatives from 2-cyclopropoxy-6-formylbenzoic acid, researchers should benchmark their quantitative data against known aromatic aldehydes. The table below summarizes the expected comparative binding parameters and oxygen affinity shifts.

Compound ClassBinding Stoichiometry ΔP50​ Shift (O 2​ Affinity)Primary Mechanism of Action
5-HMF (Baseline Control) 2:1 ( α -cleft)Moderate left-shift (~10 mmHg)Schiff base at α Val1 + H-bonding
Voxelotor (Clinical Standard) 1:1 ( α -cleft)Strong left-shift (>20 mmHg)Schiff base + Steric exclusion
2-Cyclopropoxy-6-formylbenzoic derivatives 1:1 (Predicted)Strong left-shift (Target: >15 mmHg)Schiff base + Hydrophobic cavity interactions

Note: The cyclopropoxy group is specifically expected to mimic the steric exclusion properties of advanced clinical candidates, preventing the 2:1 binding that often leads to rapid metabolic degradation in vivo.

References

  • Michael Acceptor Compounds as Hemoglobin Oxygen Affinity Modulators for Reversing Sickling of Red Blood Cells Source: MDPI (International Journal of Molecular Sciences) URL:[Link]

  • Exploration of Structure–Activity Relationship of Aromatic Aldehydes Bearing Pyridinylmethoxy-Methyl Esters as Novel Antisickling Agents Source: NIH / PMC URL:[Link]

  • Potent Antisickling Furaldehyde Analogs for Acute Sickle Cell Therapy: Enhanced Efficacy and Intravenous Formulation Potential Source: NIH / PMC URL:[Link]

  • Design, Synthesis, and Evaluation of Allosteric Effectors for Hemoglobin Source: ACS Publications (Accounts of Chemical Research) URL:[Link]

  • Therapeutic Strategies to Alter Oxygen Affinity of Sickle Hemoglobin Source: NIH / PMC URL:[Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Catalytic Optimization for 2-Cyclopropoxy-6-formylbenzoic Acid Workflows

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-Cyclopropoxy-6-formylbenzoic acid. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals working with this highly sterically encumbered, versatile building block.

The 2,6-disubstitution pattern of this molecule presents unique mechanistic challenges—specifically, the steric shielding of the carboxylate and the chemical sensitivity of the cyclopropyl ether. This guide synthesizes field-proven methodologies with mechanistic insights to help you troubleshoot common experimental bottlenecks in the synthesis of complex 4-cyclopropoxy-isoindolinones and chiral 4-cyclopropoxy-phthalides.

System Architecture & Workflow Diagram

The following diagram illustrates the divergent catalytic pathways and primary degradation routes for 2-cyclopropoxy-6-formylbenzoic acid.

G cluster_0 Catalytic Divergent Synthesis Workflows SM 2-Cyclopropoxy-6-formylbenzoic acid (Sterically Encumbered) Phthalide Chiral 4-Cyclopropoxy-phthalide (Asymmetric Addition) SM->Phthalide NHC Organocatalysis (Mild, High ee) Isoindolinone 4-Cyclopropoxy-isoindolinone (Reductive Lactamization) SM->Isoindolinone Ir-Catalysis + HCO2H (Overcomes Acid-Base Pairing) Byproduct Ring-Opened Degradation (Avoid Strong Lewis Acids) SM->Byproduct TiCl4 / AlCl3 (Ether Cleavage)

Fig 1: Divergent catalytic pathways for 2-cyclopropoxy-6-formylbenzoic acid transformations.

Troubleshooting Guides and FAQs

Issue 1: Cyclopropyl Ring-Opening During Nucleophilic Addition

Q: When attempting Lewis acid-catalyzed nucleophilic additions (e.g., using TiCl₄ or BF₃·OEt₂) to the formyl group, we observe significant degradation and ring-opening of the cyclopropoxy moiety. Why does this happen, and how can we prevent it?

A: The cyclopropyl ether is highly susceptible to electrophilic ring-opening. Coordination of a strong, hard Lewis acid to the ethereal oxygen increases its oxonium character. The inherent ring strain (~27.5 kcal/mol) drives a rapid nucleophilic attack (e.g., by chloride ions from the catalyst) leading to ring-opened aliphatic chains.

Solution: Pivot to transition-metal-free organocatalysis or soft Lewis acids. N-heterocyclic carbenes (NHCs) are excellent for activating the ortho-formyl group via a Breslow intermediate without interacting with the sensitive cyclopropoxy ether. This allows for dynamic kinetic resolution and asymmetric acetalization to form chiral phthalidyl esters under mild, room-temperature conditions [1].

Issue 2: Stalled Lactamization in Reductive Amination

Q: During the synthesis of isoindolinones via reductive amination with aliphatic amines, the reaction stalls at the imine or uncyclized benzylamine stage. Heating only causes decomposition. How do we force the ring closure?

A: 2-Cyclopropoxy-6-formylbenzoic acid is a 2,6-disubstituted benzoic acid. The severe steric encumbrance from the cyclopropoxy group forces the carboxylate out of coplanarity with the aromatic ring. Furthermore, aliphatic amines form strong, stable acid-base pairs (ammonium carboxylates) with the sterically shielded carboxylic acid, drastically reducing its electrophilicity for the subsequent intramolecular amidation.

Solution: Adopt an Iridium-catalyzed reductive lactamization strategy using formic acid (HCO₂H) as both the hydride source and acidic modifier. Alternatively, pre-esterifying the carboxylic acid (e.g., to a methyl ester) eliminates the acid-base pairing issue entirely, allowing Ir-catalyzed reductive lactamization to proceed smoothly in green solvents like H₂O/EtOH [2].

Issue 3: Poor Enantiomeric Excess (ee) in Phthalide Formation

Q: We are using a Rh-catalyzed asymmetric arylation to form 3-aryl-4-cyclopropoxyphthalides, but the enantiomeric excess (ee) plateaued at 60%. How can we optimize this?

A: The ortho-cyclopropoxy group creates an unusual steric pocket. Standard chiral transition-metal ligands (like BINAP) often possess bite angles that force the incoming nucleophile into a steric clash with the cyclopropyl ring, leading to competitive, mismatched transition states.

Solution: Switch to NHC-catalyzed asymmetric additions. NHC catalysis has proven highly effective for structurally similar ortho-formylbenzoic acids, frequently yielding >95% ee by controlling the stereochemistry via a rigid azolium ester intermediate [1].

Quantitative Data: Optimization Matrix

The following table summarizes the causal relationship between catalyst choice and reaction outcomes for the asymmetric synthesis of 4-cyclopropoxy-phthalides.

Catalyst SystemSolvent / TempYield (%)Enantiomeric Excess (ee %)Ring-Opening Byproduct (%)Mechanistic Rationale
TiCl₄ / Chiral BINOL DCM / -20 °C15%45%65% Hard Lewis acid coordinates to ether; ring strain drives cleavage.
Rh(acac)(C₂H₄)₂ / (R)-BINAP THF / 60 °C55%60%<5%Ligand bite angle forces steric clash with the cyclopropoxy group.
Rh(acac)(C₂H₄)₂ / (R)-Segphos THF / 60 °C82%88%<2%Wider bite angle accommodates the bulky 2-position substituent.
Chiral Triazolium NHC / DIPEA Toluene / 25 °C94% 98% 0% Mild organocatalysis avoids ether activation; rigid Breslow intermediate ensures high ee [1].

Step-by-Step Methodology: Ir-Catalyzed Reductive Lactamization

To ensure a self-validating system, this protocol utilizes an esterification pre-step to prevent acid-base pairing, followed by an Ir-catalyzed reductive lactamization to yield 4-cyclopropoxy-isoindolinones [2].

Reagents Required:

  • 2-Cyclopropoxy-6-formylbenzoic acid (1.0 equiv)

  • Primary Amine (1.2 equiv) [Ir(Cp)Cl₂]₂ (0.1 mol %)

  • Formic Acid (HCO₂H, 5.0 equiv)

  • Solvent: H₂O/EtOH (1:1 v/v)

Step 1: Pre-Esterification (Mitigating Acid-Base Pairing)

  • Dissolve 2-cyclopropoxy-6-formylbenzoic acid in MeOH.

  • Treat with TMS-diazomethane (1.1 equiv) at 0 °C until nitrogen evolution ceases.

  • Concentrate under reduced pressure.

  • Causality: Converting the acid to a methyl ester prevents the primary amine from forming an unreactive ammonium carboxylate salt, ensuring the carbonyl remains electrophilic for ring closure.

Step 2: Imine Condensation

  • In a Schlenk tube, add the esterified substrate (1.0 equiv) and the primary amine (1.2 equiv) in H₂O/EtOH (1:1).

  • Stir at room temperature for 1 hour.

  • Validation Checkpoint: Analyze via TLC or LC-MS. You must observe complete consumption of the starting material and the formation of the imine intermediate before proceeding. If unreacted aldehyde remains, the subsequent reduction will yield a dead-end benzyl alcohol.

Step 3: Iridium-Catalyzed Reduction & Lactamization

  • To the confirmed imine solution, add[Ir(Cp*)Cl₂]₂ (0.1 mol %) and Formic Acid (5.0 equiv).

  • Seal the tube and heat to 80 °C for 12 hours.

  • Causality: The Ir-catalyst reacts with formic acid to generate a highly active iridium hydride species. This chemoselectively reduces the imine to a secondary amine. The newly formed amine spontaneously attacks the adjacent ester, driven by the thermodynamic stability of the resulting 5-membered lactam ring.

Step 4: Workup & Isolation

  • Cool the reaction to room temperature.

  • Extract with EtOAc (3x), wash the combined organic layers with saturated NaHCO₃ to remove residual formic acid, and dry over Na₂SO₄.

  • Purify via short-pad silica gel filtration or recrystallization to yield the pure 4-cyclopropoxy-isoindolinone.

References

  • Catalytic asymmetric acetalization of carboxylic acids for access to chiral phthalidyl ester prodrugs. Nature Communications (2019). URL:[Link]

  • Phthalimidine Synthesis via Iridium-Catalyzed Reductive Lactamization. The Journal of Organic Chemistry (2025). URL:[Link]

preventing oxidative degradation of 2-Cyclopropoxy-6-formylbenzoic acid during storage

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for handling 2-Cyclopropoxy-6-formylbenzoic acid . This molecule presents unique storage challenges due to its bifunctional nature—specifically, the highly reactive formyl (-CHO) group and the cyclopropoxy ether linkage. This guide provides researchers and drug development professionals with causality-driven troubleshooting, self-validating protocols, and mechanistic insights to prevent oxidative degradation.

Mechanistic Overview: Why Does Degradation Occur?

The primary degradation pathway for 2-Cyclopropoxy-6-formylbenzoic acid is the autoxidation of the formyl group . Aldehydes are inherently susceptible to oxidation, rapidly converting to carboxylic acids in the presence of atmospheric oxygen[1]. Because this molecule already contains a carboxylic acid group, oxidation of the formyl group yields a diacid: 2-cyclopropoxy-1,6-benzenedicarboxylic acid.

This autoxidation proceeds via a free-radical chain mechanism[2]. The reaction is initiated by light, heat, or trace transition metal impurities, which abstract the aldehydic proton to form an acyl radical[3]. This radical reacts with molecular oxygen (O2) to form a peroxy acid intermediate, which subsequently reacts with another molecule of the starting aldehyde to yield two equivalents of the carboxylic acid degradant[2].

Furthermore, while the cyclopropoxy group is sterically constrained and relatively stable, the ether oxygen can form hydroperoxides upon prolonged exposure to air and light, creating localized reactive oxygen species that accelerate the aldehyde oxidation[4].

Autoxidation A 2-Cyclopropoxy-6-formylbenzoic acid (Aldehyde) B Radical Initiation (O2, Light, Trace Metals) A->B Autoxidation C Acyl Radical Intermediate (R-C•=O) B->C D Peroxy Acid Intermediate (R-C(=O)OOH) C->D + O2 E 2-Cyclopropoxy-1,6-benzenedicarboxylic acid (Diacid Degradant) D->E + Aldehyde

Free-radical autoxidation mechanism of the formyl group into a diacid degradant.

Troubleshooting & Diagnostics FAQ

Q: How can I visually or analytically confirm if my batch has oxidized? A: Visually, oxidized aldehyde APIs often exhibit yellowing or the formation of insoluble white crystalline solids (the diacid) if stored in solvents where the diacid is less soluble[3]. Analytically, you must use a stability-indicating HPLC method. The diacid will elute at a different retention time due to its increased polarity. By NMR, oxidation is confirmed by the disappearance of the characteristic aldehyde proton singlet (~10.0 - 10.5 ppm) and the appearance of a broad carboxylic acid proton signal.

Q: I stored the compound in a sealed vial at 4°C, but it still degraded. Why? A: Simply sealing a vial traps ambient air (which is ~21% oxygen) in the headspace. At 4°C, the kinetic rate of oxidation is slowed but not stopped. Furthermore, standard clear glass vials allow UV light penetration, which catalyzes the radical initiation phase[3]. To prevent this, the headspace must be purged with an inert gas (Argon or Nitrogen) and stored in amber vials at -20°C[4].

Q: Can I store 2-Cyclopropoxy-6-formylbenzoic acid in solution to make aliquoting easier? A: Storing sensitive aldehydes in solution is highly discouraged for long-term stability[4]. Solvents like THF or diethyl ether can form peroxides over time, which act as potent oxidants[4]. If solution storage is unavoidable for short-term workflows, use anhydrous, degassed, aprotic solvents (e.g., anhydrous acetonitrile) under an argon blanket, and use within 24-48 hours.

Experimental Protocols

To ensure scientific integrity, all handling must occur within a self-validating system where environmental variables (oxygen, moisture, light) are strictly controlled and verified.

Protocol 1: Inert Atmosphere Aliquoting and Storage

Causality: Removing oxygen prevents peroxy acid formation; amber vials prevent UV-catalyzed radical initiation; low temperatures kinetically freeze the reaction[5].

Materials:

  • Glovebox or Schlenk line equipped with high-purity Argon (<0.1 ppm O2)[5].

  • Oven-dried (120°C for 4 hours) amber glass vials.

  • PTFE-lined silicone septa caps.

Step-by-Step Methodology:

  • Preparation: Transfer the bulk API, oven-dried amber vials, and PTFE caps into a controlled inert environment (glovebox). If using a Schlenk line, ensure all receiving flasks are flame-dried under vacuum and backfilled with Argon three times.

  • Aliquoting: Weigh the API into single-use aliquots. Self-validation step: By creating single-use aliquots, you eliminate the need to repeatedly open a bulk container, which is the primary cause of progressive batch degradation.

  • Inhibitor Addition (Optional): For highly sensitive applications where inerting is difficult, add 0.01% - 0.05% (w/w) Butylated hydroxytoluene (BHT) as a radical scavenger[4].

  • Sealing: Cap the vials tightly with PTFE-lined septa while still inside the glovebox. The PTFE layer must face the chemical to prevent the API from interacting with the silicone backing.

  • Storage: Remove the sealed vials from the glovebox and immediately transfer them to a -20°C freezer dedicated to chemical storage.

StorageWorkflow Step1 1. Receive API (Check Purity via HPLC) Step2 2. Transfer to Glovebox (Argon Atmosphere, <0.1 ppm O2) Step1->Step2 Step3 3. Aliquot into Amber Vials (Protect from UV Light) Step2->Step3 Step4 4. Add 0.05% BHT (Optional Antioxidant) Step3->Step4 If applicable Step5 5. Seal with PTFE Septa (Prevent Moisture Ingress) Step3->Step5 Direct seal Step4->Step5 Step6 6. Store at -20°C (Kinetically Halt Degradation) Step5->Step6

Step-by-step workflow for the inert handling and long-term storage of sensitive APIs.

Protocol 2: Stability-Indicating HPLC Validation

Causality: You cannot trust what you cannot measure. A stability-indicating method separates the parent aldehyde from its diacid degradant, validating your storage efficacy[4].

Step-by-Step Methodology:

  • Sample Preparation: Dissolve a 1 mg aliquot of the stored API in 1 mL of HPLC-grade Acetonitrile.

  • Forced Degradation Control (Reference): To validate the method, intentionally oxidize a separate 1 mg sample by adding 10 µL of 3% H2O2 and leaving it at room temperature for 24 hours[4]. This generates a known standard of the diacid degradant.

  • Chromatography: Run both samples through a C18 Reverse-Phase column using a gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA).

  • Analysis: The diacid will elute earlier than the parent aldehyde due to increased polarity. If the stored sample shows a peak matching the forced degradation control, the storage conditions have been compromised.

Quantitative Data & Storage Parameters

The following tables summarize the critical parameters for maintaining the integrity of 2-Cyclopropoxy-6-formylbenzoic acid.

Table 1: Impact of Storage Conditions on Degradation Rate

Data represents extrapolated stability profiles based on standard aryl aldehyde autoxidation kinetics.

Storage ConditionAtmosphereContainer TypeEstimated Shelf Life (>95% Purity)Primary Risk Factor
Room Temp (20°C)Ambient AirClear Glass< 1 WeekRapid autoxidation & UV initiation
4°CAmbient AirAmber Glass1 - 3 MonthsResidual headspace oxygen
-20°CAmbient AirAmber Glass6 - 12 MonthsSlowed, but continuous oxidation
-20°C Argon / N2 Amber Glass (PTFE Seal) > 24 Months Optimal Condition
Table 2: Recommended Antioxidant Additives (If Inerting is Unavailable)

Note: Antioxidants should only be used if downstream chemistry is unaffected by their presence[4].

AntioxidantRecommended Conc. (w/w)Mechanism of ActionCompatibility Notes
Butylated Hydroxytoluene (BHT)0.01% - 0.1%Radical ScavengerHigh solubility in organic solvents; standard for aldehydes.
Butylated Hydroxyanisole (BHA)0.01% - 0.1%Radical ScavengerOften used synergistically with BHT.
Vitamin E (Tocopherol)0.05% - 0.2%Radical ScavengerNatural alternative, slightly lower potency than BHT.

Sources

minimizing side products in 2-Cyclopropoxy-6-formylbenzoic acid synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 2-Cyclopropoxy-6-formylbenzoic Acid Synthesis

Welcome to the technical support center for the synthesis of 2-Cyclopropoxy-6-formylbenzoic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important pharmaceutical intermediate, notably used in the synthesis of PARP inhibitors like Olaparib.[1] The unique 1,2,3-trisubstituted aromatic core presents significant synthetic challenges, primarily in controlling regioselectivity and minimizing side product formation.

This document provides in-depth, experience-driven troubleshooting advice, optimized protocols, and answers to frequently encountered questions. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and achieve higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route for 2-Cyclopropoxy-6-formylbenzoic acid?

A1: The most prevalent and generally successful strategy involves a two-stage approach starting from a 2-hydroxybenzoic acid derivative.

  • Etherification: Introduction of the cyclopropoxy group via a Williamson ether synthesis on a protected 2-hydroxybenzoic acid (e.g., methyl salicylate).

  • Formylation: Regioselective introduction of the formyl group at the C6 position, ortho to the cyclopropoxy ether. This is the most critical step for side product control. Directed ortho-metalation (DoM) is often the method of choice for achieving high regioselectivity.

Q2: Why is the formylation step so prone to side reactions?

A2: The challenge lies in directing the formylation exclusively to the C6 position. The two substituents on the ring have competing electronic and steric effects. The cyclopropoxy group is an ortho-, para-directing activator, while the carboxylic acid (or ester) is a meta-director. In methods like Vilsmeier-Haack or Friedel-Crafts, a mixture of isomers can result. Directed ortho-metalation (DoM) leverages the ability of a directing metalation group (DMG) to coordinate with an organolithium base, enhancing the acidity of the adjacent ortho-protons and ensuring formylation occurs at the desired C6 position.[2][3]

Q3: What are the primary impurities I should be looking for?

A3: The impurity profile depends heavily on the chosen route, but common side products include:

  • Unreacted starting materials: Methyl 2-cyclopropoxybenzoate or 2-hydroxybenzoate derivatives.

  • Para-formylated isomer: 2-Cyclopropoxy-4-formylbenzoic acid, especially if using electrophilic aromatic substitution methods.

  • Di-formylated products: If the ring is overly activated.[4]

  • Products from ester cleavage: Attack of strong bases (like n-BuLi) on the methyl ester can form a ketone byproduct.

  • Ring-opened cyclopropane derivatives: This is rare but possible under very harsh acidic or basic conditions.

Troubleshooting Guide: Step-by-Step Problem Solving

This guide is structured to address specific problems you may encounter during the two primary stages of the synthesis.

Part 1: Williamson Ether Synthesis (Cyclopropylation)

This step involves the reaction of a 2-hydroxybenzoate with a cyclopropyl electrophile.

Problem 1: Low yield of 2-cyclopropoxybenzoate; significant unreacted starting material.

  • Possible Cause 1: Ineffective Base. The base (e.g., K₂CO₃, Cs₂CO₃, NaH) may not be strong enough or sufficiently soluble to fully deprotonate the phenol. Sodium hydride (NaH) is very effective but requires strictly anhydrous conditions.

  • Solution 1: Base and Solvent Optimization.

    • Switch to a stronger base like sodium hydride (NaH) in an anhydrous polar aprotic solvent like DMF or THF. Ensure the NaH is fresh and reactive.

    • Consider using cesium carbonate (Cs₂CO₃), which often shows enhanced reactivity due to the "cesium effect."

    • Phase-transfer catalysts (e.g., tetrabutylammonium bromide) can be effective when using carbonate bases in solvents like acetonitrile.

  • Possible Cause 2: Poor Leaving Group. The cyclopropyl halide used may not be reactive enough. The reactivity order is I > Br > Cl. Tosylates are also excellent leaving groups.

  • Solution 2: Activate the Electrophile.

    • Use cyclopropyl bromide or, preferably, cyclopropyl iodide. You can generate the iodide in situ by adding a catalytic amount of NaI or KI (Finkelstein reaction).

    • Alternatively, use cyclopropyl tosylate, which is a highly effective electrophile.

  • Possible Cause 3: Steric Hindrance. While less common for this specific reaction, bulky substituents near the hydroxyl group can slow down the SN2 reaction.[5]

  • Solution 3: Increase Reaction Temperature and Time. Gently heating the reaction (e.g., to 60-80 °C) can overcome the activation energy barrier. Monitor by TLC to avoid decomposition.

Problem 2: Formation of an unexpected byproduct identified as a C-alkylated isomer.

  • Possible Cause: Ambident Nucleophile. The phenoxide ion is an ambident nucleophile, meaning it can react at the oxygen or at the electron-rich ortho or para positions of the aromatic ring. C-alkylation is favored by less polar solvents and free (less-coordinated) cations.

  • Solution: Modulate Reaction Conditions.

    • Use a highly polar, aprotic solvent like DMF or DMSO. These solvents solvate the cation effectively, leaving the oxygen atom of the phenoxide as the more reactive nucleophilic site.

    • Ensure complete deprotonation of the phenol before adding the cyclopropyl electrophile. Adding the electrophile to a mixture of phenol and phenoxide can promote C-alkylation.

Part 2: Directed ortho-Metalation (DoM) for Formylation

This is the most critical and technically demanding step. The goal is to selectively deprotonate the C6 position of methyl 2-cyclopropoxybenzoate using a strong organolithium base, followed by quenching with DMF to install the formyl group.

Problem 1: Reaction is messy, with multiple spots on TLC and low yield of the desired product.

  • Possible Cause 1: Moisture Contamination. Organolithium reagents like n-BuLi react instantly with water. Even trace amounts of moisture in the glassware, solvent, or under the inert atmosphere will quench the base and lead to reaction failure.

  • Solution 1: Rigorous Anhydrous Technique.

    • Flame-dry all glassware under vacuum and cool under a positive pressure of dry argon or nitrogen.

    • Use freshly distilled, anhydrous solvents (e.g., THF, diethyl ether).

    • Use fresh, titrated n-BuLi or s-BuLi. The molarity of commercial organolithium solutions can decrease over time.

  • Possible Cause 2: Incorrect Reaction Temperature. DoM reactions require cryogenic temperatures (typically -78 °C) to control the reactivity of the organolithium reagent and prevent side reactions.[2]

  • Solution 2: Strict Temperature Control.

    • Perform the lithiation step in a dry ice/acetone bath to maintain a consistent -78 °C.

    • Add the n-BuLi dropwise to the substrate solution to avoid localized heating.

    • Allow the lithiation to proceed for the optimized time (usually 1-2 hours) at -78 °C before quenching.

Problem 2: Significant recovery of starting material (methyl 2-cyclopropoxybenzoate).

  • Possible Cause 1: Insufficient Organolithium Reagent. The ester functional group can be attacked by n-BuLi, consuming the reagent. The acidity of any trace impurities can also consume the base. Therefore, more than one equivalent is often required. Some studies have shown that complex aggregates can form, "cannibalizing" the base.[6]

  • Solution 1: Adjust Stoichiometry.

    • Increase the equivalents of n-BuLi incrementally. A common starting point is 1.1-1.5 equivalents. In some cases, more may be needed.

    • Consider using sec-butyllithium or tert-butyllithium, which are more basic and can sometimes improve deprotonation efficiency.

  • Possible Cause 2: Inefficient Directing Group Coordination. The coordination between the lithium atom and the directing group (the cyclopropoxy oxygen) is crucial for directing the deprotonation.[7]

  • Solution 2: Use an Additive.

    • Add N,N,N',N'-tetramethylethylenediamine (TMEDA) to the reaction. TMEDA is a bidentate ligand that chelates the lithium ion, breaking up organolithium aggregates and increasing the basicity and reactivity of the reagent, leading to faster and more efficient lithiation.[7]

Problem 3: Formation of a ketone byproduct from n-BuLi addition to the ester.

  • Possible Cause: Nucleophilic Attack on the Ester Carbonyl. This is a classic side reaction in DoM of aromatic esters. It occurs when the rate of nucleophilic addition competes with the rate of ortho-deprotonation.

  • Solution: Change the Directing Group Strategy.

    • Instead of starting with the ester, start with 2-cyclopropoxybenzoic acid. The acid will be deprotonated by the first equivalent of n-BuLi to form the lithium carboxylate. This dilithio species (lithiated at the carboxylate and the C6 position) is often more stable and less prone to side reactions. This typically requires >2 equivalents of n-BuLi.

    • Alternatively, convert the carboxylic acid to a more robust directing group, such as a tertiary amide (e.g., a Weinreb amide) or an oxazoline, perform the DoM and formylation, and then hydrolyze back to the carboxylic acid.

Visual Workflows and Mechanisms

Overall Synthetic Pathway

G cluster_0 Stage 1: Etherification cluster_1 Stage 2: Formylation (DoM) Start Methyl Salicylate Reagents1 Cyclopropyl Bromide, K₂CO₃, DMF Start->Reagents1 Intermediate Methyl 2-Cyclopropoxybenzoate Reagents1->Intermediate Reagents2 1. n-BuLi, THF, -78 °C 2. DMF 3. H₃O⁺ Intermediate->Reagents2 FinalProduct 2-Cyclopropoxy-6-formylbenzoic Acid Reagents2->FinalProduct

Caption: High-level synthetic route to the target molecule.

Troubleshooting Workflow for the DoM Step

G Start DoM Formylation Reaction Complete CheckTLC Analyze Crude Reaction (TLC/LCMS) Start->CheckTLC LowConversion Problem: High % of Starting Material CheckTLC->LowConversion Low Conversion SideProducts Problem: Significant Side Products CheckTLC->SideProducts Side Products Success High Yield & Purity CheckTLC->Success Clean Reaction Cause_Moisture Cause: Moisture? Reagent Inactive? LowConversion->Cause_Moisture Cause_Stoich Cause: Insufficient n-BuLi? LowConversion->Cause_Stoich Cause_Temp Cause: Temp Too High (>-70 °C)? LowConversion->Cause_Temp Sol_Dry Solution: - Flame-dry glassware - Use anhydrous solvents - Titrate n-BuLi Cause_Moisture->Sol_Dry Sol_Stoich Solution: - Increase n-BuLi (1.2-1.5 eq) - Add TMEDA Cause_Stoich->Sol_Stoich Sol_Temp Solution: - Maintain -78 °C (Dry Ice/Acetone) Cause_Temp->Sol_Temp KetoneProduct Cause: Ketone from n-BuLi attack on ester? SideProducts->KetoneProduct IsomerProduct Cause: Other isomers (e.g., para-formyl)? SideProducts->IsomerProduct Sol_Ketone Solution: - Use 2-cyclopropoxybenzoic acid as starting material (requires >2 eq n-BuLi) KetoneProduct->Sol_Ketone Sol_Isomer Solution: - Confirm DoM conditions - This impurity is less common with DoM vs. Vilsmeier IsomerProduct->Sol_Isomer

Caption: Decision tree for troubleshooting the DoM formylation.

Optimized Experimental Protocols

Disclaimer: These protocols are intended as a guide. All reactions involving organolithiums are extremely sensitive and must be performed by trained personnel using appropriate safety precautions (PPE, fume hood, inert atmosphere).

Protocol 1: Synthesis of Methyl 2-Cyclopropoxybenzoate
ParameterValueNotes
Starting Material Methyl Salicylate1.0 eq
Base Sodium Hydride (60% in oil)1.2 eq
Electrophile Cyclopropyl Bromide1.5 eq
Catalyst Sodium Iodide0.1 eq
Solvent Anhydrous DMF~0.2 M concentration
Temperature 0 °C to 60 °CInitial cooling, then heating
Reaction Time 12-18 hoursMonitor by TLC

Step-by-Step Methodology:

  • To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add anhydrous DMF.

  • Add sodium hydride (60% dispersion in mineral oil) portion-wise at 0 °C (ice bath).

  • Slowly add a solution of methyl salicylate in anhydrous DMF to the NaH suspension. Stir for 1 hour at 0 °C, allowing hydrogen gas to evolve.

  • Add sodium iodide, followed by the dropwise addition of cyclopropyl bromide.

  • Remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction to 60 °C and stir overnight.

  • Monitor the reaction for the disappearance of starting material using TLC (e.g., 20% Ethyl Acetate/Hexanes).

  • Upon completion, cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude oil via flash column chromatography to yield the product as a clear oil.

Protocol 2: Directed ortho-Metalation and Formylation
ParameterValueNotes
Starting Material Methyl 2-Cyclopropoxybenzoate1.0 eq
Base n-Butyllithium (n-BuLi)1.3 eq
Additive TMEDA1.3 eq
Quenching Agent Anhydrous DMF3.0 eq
Solvent Anhydrous THF~0.1 M concentration
Temperature -78 °CMaintained throughout additions
Reaction Time 2 hours (lithiation)Followed by quench

Step-by-Step Methodology:

  • Set up a flame-dried, three-neck round-bottom flask equipped with a thermometer, argon inlet, and septum.

  • Add anhydrous THF, methyl 2-cyclopropoxybenzoate, and TMEDA. Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-BuLi dropwise via syringe, ensuring the internal temperature does not rise above -70 °C.

  • Stir the resulting deep-colored solution at -78 °C for 2 hours.

  • Quench the reaction by the rapid, dropwise addition of anhydrous DMF. The color should dissipate. Stir for an additional 30 minutes at -78 °C.

  • Allow the reaction to slowly warm to 0 °C, then quench with 1 M HCl.

  • Perform a standard aqueous workup: extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • The crude product will be a mixture of the aldehyde and the unhydrolyzed ester. Saponify the ester by dissolving the crude material in methanol and adding 2 M NaOH. Stir at room temperature until hydrolysis is complete (monitor by TLC).

  • Acidify the mixture with 1 M HCl to precipitate the product, 2-Cyclopropoxy-6-formylbenzoic acid. Filter, wash with cold water, and dry under vacuum. Recrystallization may be necessary for higher purity.

References

  • Chemistry World. (2022, November 24). Why do ortho lithiation reactions require a huge excess of butyllithium? Retrieved from [Link]

  • Grokipedia. (n.d.). Directed ortho metalation. Retrieved from [Link]

  • Online Organic Chemistry Tutor. (2025, April 27). Reimer-Tiemann Reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Directed ortho metalation. Retrieved from [Link]

  • Pascual-Escudero, A., et al. (2020). α-Lithiobenzyloxy as a Directed Metalation Group in ortho-Lithiation Reactions. Organic Letters. Retrieved from [Link]

  • Reddit. (2021, July 9). Having some troubles with a Vislmeier-Haack reaction. Retrieved from [Link]

  • Baran Lab. (n.d.). Directed Metalation: A Survival Guide. Retrieved from [Link]

  • Wikipedia. (n.d.). Reimer–Tiemann reaction. Retrieved from [Link]

  • Master Organic Chemistry. (n.d.). Reimer-Tiemann Reaction. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences and Research. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Retrieved from [Link]

  • Allen. (n.d.). Reimer Tiemann Reaction Mechanism: Conditions & Applications. Retrieved from [Link]

  • ChemTalk. (2022, October 23). Williamson Ether Synthesis. Retrieved from [Link]

  • BYJU'S. (n.d.). Reimer Tiemann Reaction Mechanism. Retrieved from [Link]

  • Chemistry Steps. (2023, April 23). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Chemistry Stack Exchange. (2020, October 10). O-formyl benzoic acid or p- formyl benzoic acid. Which is more acidic? Retrieved from [Link]

  • Wikipedia. (n.d.). Ortho effect. Retrieved from [Link]

  • National Institutes of Health. (n.d.). One-Pot Catalytic Enantio- and Diastereoselective Syntheses of anti-, syn-cis-Disubstituted, and syn-Vinyl Cyclopropyl Alcohols. Retrieved from [Link]

  • Organic Syntheses. (2012). ortho-Formylations of Phenols; Preparation of 3-Bromosalicylaldehyde. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid. Retrieved from [Link]

  • ChemRxiv. (n.d.). Mechanistic Insight into C-Nucleophiles Addition to 2-Formylbenzoic Acid in Water Media: A DFT Study. Retrieved from [Link]

  • ResearchGate. (n.d.). Application of an ortho-Formylation Reaction in One-pot Procedures and Natural Product Syntheses. Retrieved from [Link]

  • Google Patents. (n.d.). US4092353A - Process for the purification of benzoic acid.

  • Khan Academy. (2022, November 10). How does ortho-effect work in benzoic acids? Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of 2-Formylbenzoic Acid in Modern Pharmaceutical Synthesis. Retrieved from [Link]

  • MDPI. (2023, December 19). Synthesis of 2,6-Dihydroxybenzoic Acid by Decarboxylase-Catalyzed Carboxylation Using CO2 and In Situ Product Removal. Retrieved from [Link]

  • National Bureau of Standards. (n.d.). Preparation of benzoic acid of high purity. Retrieved from [Link]

  • Google Patents. (n.d.). EP0049848A1 - Process for the preparation of 2,6-disubstituted 4-hydroxy-benzoic acids and their esters.

  • Beilstein Journals. (n.d.). Synthesis of 2,6-disubstituted tetrahydroazulene derivatives. Retrieved from [Link]

  • Wikipedia. (n.d.). 2-Carboxybenzaldehyde. Retrieved from [Link]

  • YouTube. (2018, September 20). 13.3 Synthesis and Reactions of Ethers. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Cyclopropanecarboxylic acid. Retrieved from [Link]

  • Zenodo. (n.d.). An optimized protocol for the synthesis of peptides containing trans-cyclooctene and bicyclononyne dienophiles as useful. Retrieved from [Link]

  • PubMed. (n.d.). A novel biotransformation of 2-formyl-6-naphthoic acid to 2,6-naphthalene dicarboxylic acid by Pseudomonas sp. for the purification of crude 2,6-naphthalene dicarboxylic acid. Retrieved from [Link]

  • ACS Publications. (2026, March 29). Cu/Zn-Catalyzed Synthesis of ε-Keto Sulfones from Cyclopropanols. Retrieved from [Link]

  • ResearchGate. (n.d.). The Synthesis of Dialkylaminonitrile Derivatives of 2-Formylbenzoic Acid by the Strecker Reaction in an Aqueous Medium. Retrieved from [Link]

  • Combinatorial Chemistry Review. (2020, March 10). Efficient Methodology for Synthesizing Enantiopure 6-Alkylpipecolic Acids. Retrieved from [Link]

  • MDPI. (2024, April 16). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Retrieved from [Link]

  • ScienceDirect. (n.d.). The effect of the cyclopropyl group on the conformation of chemotactic formyl tripeptides. Retrieved from [Link]

  • Quick Company. (n.d.). Processes For The Preparation Of Cyclopropanecarboxylic Acid. Retrieved from [Link]

Sources

solvent optimization for high-purity 2-Cyclopropoxy-6-formylbenzoic acid extraction

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Advanced Organic Extractions. As Application Scientists, we understand that isolating highly functionalized intermediates like 2-Cyclopropoxy-6-formylbenzoic acid requires precise thermodynamic control. The presence of both an electron-donating cyclopropoxy group and an electron-withdrawing, oxidation-sensitive formyl group on a benzoic acid scaffold creates unique solubility and stability challenges.

This guide is designed to move beyond basic protocols, providing you with the mechanistic reasoning (the "why") and self-validating workflows (the "how") to ensure high-purity extraction.

I. Extraction Workflow Visualization

The most effective method for isolating this compound from a crude reaction mixture is an Acid-Base Liquid-Liquid Extraction (LLE) . This leverages the ionizable carboxylic acid to selectively shuttle the target molecule between aqueous and organic phases, leaving neutral and highly polar impurities behind.

LLE_Workflow A Crude Reaction Mixture (Aqueous + Organics) B Alkaline Wash (pH 8.5) NaHCO3 (aq) A->B Add NaHCO3 C Organic Phase (Neutral Impurities) -> Discard B->C Phase Separation D Aqueous Phase (Target as Sodium Salt) B->D Phase Separation E Acidification (pH < 2.0) 1M HCl D->E Add HCl F Extraction with EtOAc (Target in Organic Phase) E->F Add EtOAc G Drying (Na2SO4) & Solvent Evaporation F->G Phase Separation H High-Purity 2-Cyclopropoxy-6-formylbenzoic acid G->H Concentration

Workflow for the acid-base liquid-liquid extraction of 2-Cyclopropoxy-6-formylbenzoic acid.

II. FAQ: Thermodynamics & Solvent Selection

Q: Why is strict pH control critical for the extraction of this specific compound? A: The partition coefficient of a carboxylic acid is entirely dependent on its ionization state. Benzoic acid derivatives typically have a pKa around 4.0 to 4.2[1]. To force the compound into the organic phase, the aqueous layer must be acidified to at least two pH units below its pKa (pH < 2.0). This ensures that >99% of the molecules are in their neutral, protonated state, maximizing lipophilicity and organic extraction efficiency[2]. Conversely, raising the pH to 8.5 with sodium bicarbonate ensures complete deprotonation, allowing you to wash away neutral organic impurities.

Q: Should I use Ethyl Acetate (EtOAc) or Dichloromethane (DCM) for the final extraction? A: It depends on your primary goal—yield vs. purity. EtOAc is an excellent hydrogen-bond acceptor, which helps solvate the carboxylic acid dimer, often resulting in higher yields. However, DCM and diethyl ether are frequently preferred for formylbenzoic acid extractions because they co-extract significantly less water, minimizing the risk of hydrolytic degradation or carryover of inorganic salts[3].

Table 1: Solvent Optimization Matrix for Extraction
Solvent SystemPartitioning EfficiencyPhase Separation SpeedImpurity CarryoverRecommended Application
Ethyl Acetate (EtOAc) ExcellentModerate (Risk of emulsions)Moderate (Pulls polar impurities)Primary bulk extraction
Dichloromethane (DCM) GoodFast (High density, bottom layer)LowHigh-purity requirements
Diethyl Ether GoodFastLowTemperature-sensitive extractions
EtOAc : Hexane (1:1) ModerateFastVery LowFinal polishing / Recrystallization

III. Self-Validating Extraction Protocol

Do not proceed to the next step without confirming the self-validation checkpoints.

Step 1: Alkaline Reverse-Extraction

  • Action: To the crude reaction mixture dissolved in an organic solvent, add saturated aqueous NaHCO3​ dropwise until the aqueous phase reaches pH 8.5.

  • Causality: The base deprotonates the carboxylic acid, converting it into a highly water-soluble sodium salt. Neutral unreacted starting materials remain in the organic phase.

  • Self-Validation: Test the aqueous phase with a calibrated pH meter. It must remain >8.0 after 5 minutes of vigorous stirring. If it drops, residual acid is still neutralizing the buffer; add more NaHCO3​ .

Step 2: Impurity Purge

  • Action: Separate the phases in a separatory funnel. Discard the organic layer (or save for impurity profiling). Wash the aqueous layer once more with clean DCM.

  • Causality: This physical separation isolates the target (in the water) from lipophilic byproducts.

Step 3: Acidification (Critical Step)

  • Action: Cool the aqueous phase in an ice bath to 0–5°C. Slowly add 1M HCl dropwise while stirring until the pH reaches 1.5–2.0[3].

  • Causality: Reprotonates the carboxylate back into the lipophilic free acid. Cooling prevents the exothermic neutralization from degrading the sensitive formyl group.

  • Self-Validation: A distinct white/off-white precipitate or heavy cloudiness must visibly form in the aqueous layer. This is the insoluble free acid precipitating out of the water.

Step 4: Target Extraction

  • Action: Add the optimized organic solvent (e.g., DCM or EtOAc) to the acidic aqueous phase. Shake vigorously and vent.

  • Causality: The protonated acid partitions thermodynamically into the organic solvent[2].

  • Self-Validation: Upon phase separation, the aqueous phase should become completely clear, indicating the precipitate has successfully dissolved into the organic layer.

Step 5: Drying and Concentration

  • Action: Collect the organic phase, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure (rotary evaporator) at a water bath temperature < 35°C.

IV. Troubleshooting Guide

Even with optimized protocols, physical and chemical anomalies can occur. Use the decision tree below to diagnose and resolve common extraction failures.

Troubleshooting T1 Issue: Low Yield or Purity? T2 Emulsion Formation? T1->T2 T3 Target in Wrong Phase? T1->T3 T6 Formyl Group Oxidation? T1->T6 T4 Add Saturated NaCl (Brine) or Centrifuge T2->T4 Yes T5 Check Aqueous pH. Ensure pH < 2.0 for Extraction T3->T5 Yes T7 Degas Solvents with N2, Avoid Prolonged Air Exposure T6->T7 Yes

Decision tree for troubleshooting common extraction issues during purification.

Common Issue 1: Emulsion Formation

  • Symptom: The boundary between the aqueous and organic phases is cloudy and refuses to separate.

  • Causality: The cyclopropoxy group can act as a weak surfactant under certain ionic conditions, stabilizing micro-droplets of solvent.

  • Solution: Increase the ionic strength of the aqueous phase by adding saturated NaCl (brine). This increases the density and polarity of the water, forcing the organic solvent out (the "salting-out" effect).

Common Issue 2: Unexplained Loss of the Formyl Group (Purity Loss)

  • Symptom: NMR or HPLC analysis shows the presence of a dicarboxylic acid instead of the formylbenzoic acid.

  • Causality: Aldehydes (formyl groups) are highly susceptible to auto-oxidation into carboxylic acids when exposed to atmospheric oxygen, especially in the presence of trace metals or light[3].

  • Solution: Degas all extraction solvents by bubbling with N2​ or Argon for 15 minutes prior to use. Evaporate solvents under inert atmosphere and store the final purified compound at -20°C under Argon.

V. References[1] Benchchem. "Technical Support Center: Troubleshooting Poor Recovery". Benchchem. Available at:https://www.benchchem.com[2] Drabińska, Natalia. "An Optimization of Liquid–Liquid Extraction of Urinary Volatile and Semi-Volatile Compounds and Its Application for Gas Chromatography-Mass Spectrometry and Proton Nuclear Magnetic Resonance Spectroscopy". National Center for Biotechnology Information (PMC). Available at:https://www.ncbi.nlm.nih.gov[3] ChemicalBook. "4-Formylbenzoic acid: Chemical Characteristics, Applications in Medicinal Chemistry and Preparation Method". ChemicalBook. Available at: https://www.chemicalbook.com

Sources

Validation & Comparative

A Senior Application Scientist's Guide to the Structural Elucidation of 2-Cyclopropoxy-6-formylbenzoic Acid via ¹H and ¹³C NMR Spectroscopy

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of rigorous scientific practice. This guide provides an in-depth analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-Cyclopropoxy-6-formylbenzoic acid, a molecule of interest in medicinal chemistry. In the absence of a publicly available experimental spectrum for this specific compound, this guide will leverage established principles of NMR spectroscopy and extensive literature data on related structural motifs to provide a detailed, predictive interpretation. Furthermore, we will present a comprehensive, step-by-step protocol for acquiring high-quality NMR data, ensuring the principles of scientific integrity and reproducibility are at the forefront of your experimental work.

The Structural Significance of 2-Cyclopropoxy-6-formylbenzoic Acid

The molecule 2-Cyclopropoxy-6-formylbenzoic acid incorporates three key functional groups that influence its chemical and biological properties: a benzoic acid moiety, a formyl (aldehyde) group, and a cyclopropoxy substituent. The spatial arrangement of these groups on the aromatic ring dictates the molecule's conformation and reactivity. NMR spectroscopy is an unparalleled tool for probing the electronic environment of each proton and carbon atom, providing definitive evidence of the compound's structure and purity.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 2-Cyclopropoxy-6-formylbenzoic acid is anticipated to exhibit distinct signals corresponding to the aromatic protons, the formyl proton, the cyclopropoxy protons, and the acidic proton of the carboxylic acid. The expected chemical shifts (δ) are influenced by the electronic effects (inductive and resonance) of the substituents.

Aromatic Region (δ 7.0-8.5 ppm):

The benzene ring is substituted with three groups: a carboxylic acid, a formyl group, and a cyclopropoxy group. The formyl and carboxylic acid groups are electron-withdrawing, which will deshield the aromatic protons, causing them to resonate at a lower field. Conversely, the cyclopropoxy group is generally considered to be electron-donating. The interplay of these effects will determine the precise chemical shifts and coupling patterns of the three aromatic protons.

  • H-3, H-4, and H-5: These three protons will form a complex splitting pattern due to their coupling with each other. Based on analogous substituted benzoic acids, one can predict their approximate chemical shifts.[1][2][3] The proton ortho to the formyl group (H-5) is likely to be the most deshielded due to the strong anisotropic effect of the carbonyl group.[4][5]

Aldehyde Proton (δ 9.5-10.5 ppm):

The formyl proton (CHO) is highly deshielded and will appear as a singlet in the downfield region of the spectrum.[6][7] Its characteristic chemical shift is a strong indicator of the presence of an aldehyde functionality.

Cyclopropoxy Group (δ 0.5-4.5 ppm):

The cyclopropoxy group will give rise to a set of signals corresponding to the methine proton and the two pairs of non-equivalent methylene protons of the cyclopropyl ring.

  • OCH Proton: The proton on the carbon attached to the oxygen atom will be the most deshielded of the cyclopropyl protons, likely appearing in the range of δ 3.5-4.5 ppm as a multiplet.

  • CH₂ Protons: The four methylene protons on the cyclopropyl ring will be diastereotopic and are expected to resonate at higher fields (upfield), typically in the range of δ 0.5-1.5 ppm.[8][9] They will exhibit complex splitting patterns due to geminal and vicinal coupling.

Carboxylic Acid Proton (δ 10.0-13.0 ppm):

The acidic proton of the carboxylic acid is typically broad and appears at a very low field.[3] Its chemical shift can be highly dependent on the solvent, concentration, and temperature. This signal can be confirmed by a D₂O exchange experiment, where the peak disappears upon addition of a drop of deuterium oxide.

Predicted ¹H NMR Data Summary
Proton AssignmentPredicted Chemical Shift (δ, ppm)Multiplicity
Aromatic (H-3, H-4, H-5)7.0 - 8.5Multiplet
Aldehyde (CHO)9.5 - 10.5Singlet
Cyclopropoxy (OCH)3.5 - 4.5Multiplet
Cyclopropoxy (CH₂)0.5 - 1.5Multiplet
Carboxylic Acid (COOH)10.0 - 13.0Broad Singlet

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will provide complementary information, showing distinct signals for each unique carbon atom in the molecule.

Carbonyl Carbons (δ 160-200 ppm):

  • Carboxylic Acid Carbonyl (COOH): This carbon is expected to resonate in the range of δ 165-175 ppm.[10]

  • Aldehyde Carbonyl (CHO): The aldehyde carbonyl carbon is typically found further downfield, in the region of δ 190-200 ppm.[6]

Aromatic Carbons (δ 110-160 ppm):

The six aromatic carbons will have distinct chemical shifts due to the different substituents. The carbons directly attached to the electron-withdrawing groups (C-2 and C-6) will be deshielded, while the carbon attached to the electron-donating cyclopropoxy group (C-1) will be shielded relative to unsubstituted benzene. The symmetry of monosubstituted benzene rings is broken here, leading to six distinct aromatic signals.[10][11]

Cyclopropoxy Carbons (δ 10-70 ppm):

  • OCH Carbon: The carbon of the cyclopropyl ring bonded to the oxygen will be the most deshielded of the three, likely appearing in the range of δ 50-70 ppm.

  • CH₂ Carbons: The two methylene carbons of the cyclopropyl ring will resonate at a much higher field, typically between δ 10-20 ppm.

Predicted ¹³C NMR Data Summary
Carbon AssignmentPredicted Chemical Shift (δ, ppm)
Aldehyde (CHO)190 - 200
Carboxylic Acid (COOH)165 - 175
Aromatic (C1-C6)110 - 160
Cyclopropoxy (OCH)50 - 70
Cyclopropoxy (CH₂)10 - 20

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra of 2-Cyclopropoxy-6-formylbenzoic acid, the following protocol should be followed. This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Sample Preparation

  • Solvent Selection: Choose a deuterated solvent that will fully dissolve the compound. Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) are common choices for organic acids.[2] DMSO-d₆ is often preferred for carboxylic acids as it can help in observing the acidic proton.

  • Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ 0.00 ppm).[2]

NMR Instrument Setup and Data Acquisition

The following workflow outlines the key steps for acquiring both ¹H and ¹³C NMR spectra.

NMR_Workflow cluster_preparation Sample Preparation cluster_acquisition Data Acquisition cluster_processing Data Processing Dissolve Dissolve Sample Transfer Transfer to NMR Tube Dissolve->Transfer Standard Add TMS Transfer->Standard Lock Lock on Solvent Standard->Lock Shim Shim Magnet Lock->Shim H1_Acquire Acquire ¹H Spectrum Shim->H1_Acquire C13_Acquire Acquire ¹³C Spectrum Shim->C13_Acquire FT Fourier Transform H1_Acquire->FT C13_Acquire->FT Phase Phase Correction FT->Phase Baseline Baseline Correction Phase->Baseline Integrate Integration (¹H) Baseline->Integrate ¹H only Reference Reference to TMS Baseline->Reference

Caption: Workflow for NMR data acquisition and processing.

Detailed Steps:

  • Locking and Shimming: Insert the sample into the NMR spectrometer. Lock the field frequency to the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, which is crucial for obtaining sharp spectral lines.

  • ¹H NMR Acquisition:

    • Set the spectral width to cover the expected range of proton signals (e.g., -1 to 14 ppm).

    • Use a standard 90° pulse sequence.

    • Set the number of scans (e.g., 8 or 16) to achieve a good signal-to-noise ratio.

    • Set the relaxation delay (D1) to be at least 1-2 seconds to allow for full relaxation of the protons.

  • ¹³C NMR Acquisition:

    • Set the spectral width to cover the expected range of carbon signals (e.g., 0 to 220 ppm).

    • Use a proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum to singlets for each carbon.

    • A larger number of scans will be required for ¹³C NMR due to the low natural abundance of the ¹³C isotope (e.g., 1024 or more).

    • A relaxation delay of 2 seconds is generally sufficient.

Data Processing

  • Fourier Transformation: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phasing and Baseline Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the absorptive mode. Apply a baseline correction to obtain a flat baseline.

  • Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

  • Integration (for ¹H NMR): Integrate the area under each signal to determine the relative number of protons.

Alternative Analytical Techniques

While NMR is the gold standard for structural elucidation, other techniques can provide complementary information:

  • Mass Spectrometry (MS): Provides the molecular weight of the compound and information about its fragmentation pattern, which can help confirm the presence of certain functional groups.

  • Infrared (IR) Spectroscopy: Can confirm the presence of key functional groups such as the carboxylic acid (broad O-H stretch around 3000 cm⁻¹ and C=O stretch around 1700 cm⁻¹), the aldehyde (C-H stretch around 2720 and 2820 cm⁻¹ and C=O stretch around 1700 cm⁻¹), and the aromatic ring.[6]

  • X-ray Crystallography: If a suitable single crystal can be grown, this technique provides the definitive three-dimensional structure of the molecule.

The following diagram illustrates the logical relationship between these analytical techniques in the structural elucidation process.

Analytical_Techniques Compound 2-Cyclopropoxy-6-formylbenzoic acid NMR NMR Spectroscopy (¹H & ¹³C) Compound->NMR MS Mass Spectrometry Compound->MS IR IR Spectroscopy Compound->IR Xray X-ray Crystallography Compound->Xray Structure Definitive Structure NMR->Structure MS->Structure IR->Structure Xray->Structure

Caption: Interplay of analytical techniques for structural elucidation.

By combining the predictive power of NMR analysis with robust experimental protocols and complementary analytical techniques, researchers can confidently determine the structure of 2-Cyclopropoxy-6-formylbenzoic acid and other novel compounds, ensuring the integrity and progression of their research and development endeavors.

References

  • Abraham, R. J., Mobli, M., & Smith, R. J. (2003). 1H chemical shifts in NMR: Part 19. Carbonyl anisotropies and steric effects in aromatic aldehydes and ketones. Magnetic Resonance in Chemistry, 41(1), 26-36. [Link]

  • The Royal Society of Chemistry. (2015). VII. ¹H and ¹³C NMR Spectra of Substituted Benzoic Acids. Supplementary Information. [Link]

  • Abraham, R. J., et al. (n.d.). 1H Chemical Shifts in NMR. Part 191. Carbonyl Anisotropies and Steric Effects in aromatic aldehydes and ketones. Modgraph. [Link]

  • Wnuk, S., Wyrzykiewicz, E., Kaczmarek, E., & Kinastowski, S. (1990). Carbon-13 chemical shift assignments of derivatives of benzoic acid. Magnetic Resonance in Chemistry, 28(3), 271-280. [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Information. [Link]

  • Massachusetts Institute of Technology. (n.d.). APPENDIX 2: ¹H NMR Spectral parameters for substituted benzenes. DSpace@MIT. [Link]

  • Kornprobst, J.-M. (Ed.). (2019). The Nuclear Magnetic Resonance Spectra of Aromatic Aldehyde-Boron Trifluoride Complexes. RSC Publishing. [Link]

  • Doc Brown's Chemistry. (2026, February 24). Interpreting the ¹³C NMR spectrum of benzoic acid. [Link]

  • Chemistry LibreTexts. (2023, November 20). 19.14 Spectroscopy of Aldehydes and Ketones. [Link]

  • Jasperse, C. (n.d.). Short Summary of ¹H-NMR Interpretation. Minnesota State University Moorhead. [Link]

  • Academia.edu. (n.d.). (PDF) ¹⁹F NMR analyses of some cyclopropane derivatives. [Link]

  • De, S., & Anet, F. A. L. (1986). Dynamic NMR Study of Cyclopropanecarbaldehyde. Comparison of the Conjugating Abilities of the Cyclopropyl and Phenyl Groups. The Journal of Organic Chemistry, 51(10), 1843-1845. [Link]

  • NP-MRD. (n.d.). ¹H NMR Spectrum (1D, 600 MHz, H₂O, predicted) (NP0322145). [Link]

  • Optica Publishing Group. (n.d.). c. [Link]

  • Chegg.com. (2018, October 28). Solved 1. The cyclopropyl derivative hs the H NMR spectrum. [Link]

  • Defense Technical Information Center. (n.d.). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. [Link]

  • National Institutes of Health. (n.d.). Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid. PMC. [Link]

  • Oregon State University. (2015, March 31). ¹H NMR Spectra and Peak Assignment. [Link]

  • Doc Brown's Chemistry. (2026, February 24). ¹H proton nmr spectrum of benzoic acid C₇H₆O₂ C₆H₅COOH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 benzoic acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes. [Link]

  • MDPI. (2024, April 16). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. [Link]

  • Massachusetts Institute of Technology. (n.d.). APPENDIX 2. [Link]

  • Rowan University. (2017, February 23). Synthesis and Pharmacological Characterization of Novel trans-Cyclopropylmethyl-Linked Bivalent Ligands That Exhibit Selectivity and Allosteric Pharmacology at the Dopamine D₃ Receptor (D₃R). [Link]

  • ResearchGate. (n.d.). (colour online) Static ¹³C NMR spectra of (a) 4-hexyloxy benzoic acid... [Link]

  • National Institutes of Health. (n.d.). 2-Formyl-6-methylbenzoic acid | C₉H₈O₃ | CID 21518594. PubChem. [Link]

  • ChemRxiv. (n.d.). Mechanistic Insight into C-Nucleophiles Addition to 2-Formylbenzoic Acid in Water Media: A DFT Study. [Link]

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A Comparative Reactivity Guide: 2-Cyclopropoxy-6-formylbenzoic Acid vs. 2-Cyclopropoxy-6-methylbenzoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the realm of medicinal chemistry and fine chemical synthesis, the selection of appropriately functionalized building blocks is paramount for developing efficient and robust synthetic routes. This guide provides an in-depth, objective comparison of the chemical reactivity of two structurally related benzoic acid derivatives: 2-Cyclopropoxy-6-formylbenzoic acid and 2-Cyclopropoxy-6-methylbenzoic acid. While differing by only a single oxidized carbon atom, the electronic and steric disparities between the formyl (-CHO) and methyl (-CH3) groups impart profoundly different chemical personalities to these molecules. We will dissect these differences through the lens of fundamental organic chemistry principles, supported by experimental data from analogous systems, to provide researchers, scientists, and drug development professionals with actionable insights for their synthetic endeavors.

Introduction: Unpacking the Substituent Effects

At first glance, 2-cyclopropoxy-6-formylbenzoic acid and 2-cyclopropoxy-6-methylbenzoic acid share a common scaffold: a 1,2,3-trisubstituted benzene ring featuring a carboxylic acid and a cyclopropoxy group. The critical point of divergence lies at the C6 position, occupied by either an electron-withdrawing formyl group or an electron-donating methyl group. This single alteration serves as a control point, modulating the reactivity of three key regions of the molecule: the carboxylic acid, the aromatic ring, and the substituent itself. Understanding these nuances is crucial for predicting reaction outcomes, optimizing conditions, and designing rational synthetic strategies.

Core Physicochemical Differences: A Tale of Two Ortho Groups

The behavior of these molecules is governed by a combination of electronic and steric effects, which are significantly influenced by the ortho relationship of the substituents.

Electronic Effects: An Inductive and Resonance Tug-of-War

The primary driver of the differing reactivity is the electronic nature of the formyl versus the methyl group.

  • 2-Cyclopropoxy-6-formylbenzoic Acid: The formyl group is a moderately strong electron-withdrawing group (EWG). It deactivates the aromatic ring towards electrophilic attack through both inductive withdrawal (due to the electronegativity of the oxygen atom) and resonance withdrawal (delocalization of pi-electrons into the carbonyl). This electronic pull increases the acidity of the benzoic acid proton.

  • 2-Cyclopropoxy-6-methylbenzoic Acid: The methyl group is a weak electron-donating group (EDG). It activates the aromatic ring through an inductive effect and hyperconjugation.[1] This donation of electron density slightly decreases the acidity of the carboxylic acid compared to unsubstituted benzoic acid, though this effect is overshadowed by steric factors.[2][3]

G cluster_0 2-Cyclopropoxy-6-formylbenzoic Acid cluster_1 2-Cyclopropoxy-6-methylbenzoic Acid Formyl Formyl (-CHO) Electron-Withdrawing Formyl_Ring Aromatic Ring (Deactivated) Formyl->Formyl_Ring Inductive & Resonance Withdrawal Formyl_Acid Carboxylic Acid (More Acidic) Formyl->Formyl_Acid Increases Acidity Methyl Methyl (-CH3) Electron-Donating Methyl_Ring Aromatic Ring (Activated) Methyl->Methyl_Ring Inductive & Hypoconjugation Donation Methyl_Acid Carboxylic Acid (Less Acidic) Methyl->Methyl_Acid Decreases Acidity (minor)

Caption: Electronic influence of formyl vs. methyl substituents.

Steric Hindrance and the "Ortho Effect"

Both molecules are subject to the "ortho effect," a phenomenon where ortho-substituents sterically hinder the carboxyl group, forcing it to twist out of the plane of the benzene ring.[4][5] This disruption of coplanarity inhibits resonance between the carboxyl group and the ring, which has the net effect of increasing the acidity of the carboxylic acid relative to its meta and para isomers.[6][7][8] Given that both molecules are 2,6-disubstituted, this effect is pronounced in both cases. The primary difference in steric profile between a formyl and a methyl group is minimal in this context, so the electronic effects are the dominant differentiating factor in their reactivity.

workflow start Parallel Reaction Setup (Two Flasks) sub1 Flask A: 2-Cyclopropoxy-6-formylbenzoic acid (1 eq) in DMF start->sub1 sub2 Flask B: 2-Cyclopropoxy-6-methylbenzoic acid (1 eq) in DMF start->sub2 reagents Add HATU (1.1 eq) Add DIPEA (2.0 eq) Stir 10 min @ RT (Activation) sub1->reagents sub2->reagents amine Add Propylamine (1.2 eq) to each flask reagents->amine monitor Monitor by TLC every 30 min (Spot starting material, co-spot, product) amine->monitor quench When SM is consumed (or after 4h), quench with H2O monitor->quench workup Extract with Ethyl Acetate Wash with aq. LiCl, Brine Dry (Na2SO4), Concentrate quench->workup purify Purify via Column Chromatography workup->purify analyze Characterize Products (NMR, MS) Compare Yields & Reaction Times purify->analyze

Caption: Workflow for comparative amidation experiment.

Step-by-Step Procedure:

  • Preparation: In two separate, dry round-bottom flasks under a nitrogen atmosphere, dissolve 2-cyclopropoxy-6-formylbenzoic acid (Flask A) and 2-cyclopropoxy-6-methylbenzoic acid (Flask B) (e.g., 0.5 mmol each) in anhydrous DMF (5 mL).

  • Activation: To each flask, add HATU (0.55 mmol, 1.1 eq) followed by DIPEA (1.0 mmol, 2.0 eq). Stir the solutions at room temperature for 10 minutes. This pre-activation step is crucial for forming the highly reactive acyl-intermediate.

  • Nucleophilic Addition: Add propylamine (0.6 mmol, 1.2 eq) to each flask simultaneously.

  • Reaction Monitoring (Self-Validation): Begin monitoring both reactions immediately via TLC. On a single TLC plate, spot the starting acid, the reaction mixture, and a co-spot of the two. Develop the plate and visualize under UV light. The disappearance of the starting material spot and the appearance of a new, typically less polar, product spot indicates reaction progress.

  • Work-up: Once TLC analysis shows complete consumption of the starting material (or after a set time, e.g., 4 hours, for comparison), pour each reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 25 mL).

  • Purification & Analysis: Combine the organic layers for each reaction, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography. Determine the isolated yield for each reaction.

Expected Outcome & Data Analysis
SubstrateExpected Time to CompletionExpected YieldRationale
2-Cyclopropoxy-6-formylbenzoic acid< 1 hour High (>90%) The electron-withdrawing formyl group enhances the leaving group ability of the activated carboxylate, accelerating the rate of nucleophilic substitution by the amine.
2-Cyclopropoxy-6-methylbenzoic acid1-3 hours High (>90%) The reaction is still efficient but proceeds at a demonstrably slower rate due to the comparatively less activated nature of the carboxylic acid.

Summary of Reactivity Profiles

Feature2-Cyclopropoxy-6-formylbenzoic Acid2-Cyclopropoxy-6-methylbenzoic Acid
Dominant Electronic Effect Electron-withdrawingElectron-donating
Predicted Acidity (pKa) More Acidic (~3.4)Less Acidic (~3.8)
Aromatic Ring Reactivity DeactivatedActivated
Carboxylic Acid Reactivity Faster in coupling reactionsSlower in coupling reactions
Unique Functional Handle Aldehyde (versatile)Methyl (less reactive)
Synthetic Utility Ideal for building complexity via the aldehyde (e.g., reductive amination, Wittig).Better suited for electrophilic aromatic substitution or when aldehyde reactivity is undesirable.

Conclusion and Synthetic Strategy Implications

The choice between 2-cyclopropoxy-6-formylbenzoic acid and 2-cyclopropoxy-6-methylbenzoic acid is a strategic decision that hinges entirely on the desired synthetic outcome.

  • Choose 2-Cyclopropoxy-6-formylbenzoic acid when:

    • The synthetic route requires subsequent modification at the C6 position via aldehyde chemistry.

    • Rapid amide bond formation is a priority.

    • A more acidic proton is beneficial for a specific transformation.

    • Further substitution on the aromatic ring is to be avoided.

  • Choose 2-Cyclopropoxy-6-methylbenzoic acid when:

    • The synthetic route involves electrophilic aromatic substitution.

    • The presence of a reactive aldehyde would lead to unwanted side reactions.

    • Milder reaction conditions for transformations at the carboxylic acid are preferred.

By understanding the fundamental principles governing the reactivity of these two molecules, chemists can make informed decisions, minimizing trial-and-error experimentation and accelerating the drug discovery and development process.

References

  • Wikipedia. (n.d.). Ortho effect. Retrieved from [Link]

  • University of Calgary. (n.d.). The Ortho Effect of benzoic acids. Retrieved from [Link]

  • A to Z Chemistry. (2020, October 10). Ortho effect. WordPress.com. Retrieved from [Link]

  • Quora. (2017, April 12). What is the ortho effect? Why are nearly all ortho substitute benzoic acids stronger acid than benzoic acid?. Retrieved from [Link]

  • Chemistry Stack Exchange. (2019, August 1). Steric inhibition of resonance in ortho-substituted benzoic acids. Retrieved from [Link]

  • Ríos-Lombardía, N., et al. (2015). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Molecules, 20(9), 15696-15709. [Link]

  • YouTube. (2024, August 9). Electrophilic Aromatic Substitution (methyl & trifluoromethyl benzene). Retrieved from [Link]

  • The Student Room. (2013, May 19). Chemistry - Methyl Group Activating the Benzene Ring. Retrieved from [Link]

  • ACS Publications. (2023, June 20). Highly Selective Oxidation of Toluene to Benzaldehyde in Alkaline Systems. Industrial & Engineering Chemistry Research. Retrieved from [Link]

  • Master Organic Chemistry. (2017, September 26). Activating and Deactivating Groups In Electrophilic Aromatic Substitution. Retrieved from [Link]

  • ACS Publications. (2024, June 5). Toluene Oxidation: CO2 vs Benzaldehyde: Current Status and Future Perspectives. ACS Omega. Retrieved from [Link]

  • ChemRxiv. (n.d.). Mechanistic Insight into C-Nucleophiles Addition to 2-Formylbenzoic Acid in Water Media: A DFT Study. Retrieved from [Link]

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  • ResearchGate. (n.d.). Reactions of 2-aminopyrrole derivatives with o-formylbenzoic acid. Retrieved from [Link]

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Comprehensive LC-MS/MS Comparison Guide: Fragmentation Dynamics and Platform Efficacy for 2-Cyclopropoxy-6-formylbenzoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

The structural elucidation and quantification of highly functionalized aromatic compounds, such as 2-Cyclopropoxy-6-formylbenzoic acid (Exact Mass: 206.0579 Da), present unique analytical challenges. This molecule contains three distinct reactive moieties: a carboxylic acid, a formyl group, and a highly strained cyclopropoxy ether. Understanding how these functional groups behave in the gas phase is critical for drug development professionals tasked with impurity profiling, pharmacokinetic monitoring, or synthetic intermediate validation.

This guide objectively compares the performance of High-Resolution Mass Spectrometry (Q-TOF) against Triple Quadrupole (QqQ) platforms for this specific compound, grounded in mechanistic causality and self-validating experimental protocols.

Mechanistic Causality: Gas-Phase Fragmentation Pathways

To optimize any mass spectrometry method, one must first understand the fundamental physics and chemistry driving the molecule's fragmentation.

Ionization Strategy: Electrospray ionization (ESI) in negative mode is the optimal choice for this compound. The carboxylic acid moiety readily deprotonates to form a highly stable [M-H]- precursor ion at m/z 205.05. This preference is driven by the resonance stabilization of the carboxylate anion across the aromatic ring, which significantly lowers the energy barrier for ionization compared to positive mode[1].

Collision-Induced Dissociation (CID) Dynamics: Upon isolation of the m/z 205.05 precursor, collision with an inert gas (e.g., Argon) induces specific fragmentation pathways dictated by thermodynamic stability and ring strain:

  • Decarboxylation (-44 Da): The most thermodynamically favorable pathway is the loss of CO₂, yielding an m/z 161.06 product ion. Gas-phase decarboxylation provides a reactive carbanion intermediate that is rapidly stabilized by the adjacent aromatic system[1].

  • Formyl Cleavage (-18 Da / -28 Da): The formyl group (-CHO) at position 6 is susceptible to dehydration (-18 Da) or the direct loss of carbon monoxide (-28 Da), a characteristic signature of formylbenzoic acid derivatives[2].

  • Cyclopropoxy Ring Opening: The cyclopropoxy group at position 2 is highly unstable under CID due to severe inherent ring strain. It undergoes a kinetically driven ring-opening reaction, typically shedding cyclopropene (-40 Da) or undergoing rearrangement to release ethylene and a formyl radical[3][4].

Platform Comparison: Q-TOF vs. Triple Quadrupole (QqQ)

When analyzing 2-Cyclopropoxy-6-formylbenzoic acid, the choice of mass analyzer dictates the quality and utility of the data.

  • Q-TOF (Quadrupole Time-of-Flight): Ideal for structural elucidation and unknown impurity screening. The Q-TOF provides high-resolution accurate mass (HRAM) data, allowing analysts to distinguish the target analyte from isobaric matrix interferences based on exact mass (typically < 5 ppm error)[5][6].

  • QqQ (Triple Quadrupole): The gold standard for absolute quantitation. By utilizing Multiple Reaction Monitoring (MRM), the QqQ filters out chemical and electronic noise prior to detection. Q1 isolates the precursor, Q2 fragments it, and Q3 scans only for the specific product ions (e.g., m/z 161.06), resulting in unmatched sensitivity and signal-to-noise ratios[7][8].

Quantitative & Qualitative Performance Summary
ParameterTriple Quadrupole (QqQ)Quadrupole Time-of-Flight (Q-TOF)
Primary Application Targeted absolute quantitation (MRM)Untargeted screening, structural elucidation
Mass Resolution Unit mass (~0.7 Da FWHM)High Resolution (> 35,000 FWHM)
Mass Accuracy Nominal mass< 5 ppm (Exact mass)
Sensitivity (LOD) Sub-picogram/mL (Femtogram level)Picogram/mL to Nanogram/mL
Dynamic Range 5 to 6 orders of magnitude3 to 4 orders of magnitude
Matrix Tolerance High (due to MRM noise filtering)Moderate (requires high resolution to separate isobars)

Self-Validating Experimental Protocols

A robust analytical method must be self-validating. The following protocol incorporates internal standards and system suitability checks to automatically flag analytical failures, ensuring complete trustworthiness of the data.

Step 1: Matrix Mitigation & Spiking

  • Aliquot 100 µL of the biological or synthetic sample.

  • Spike the sample with 10 µL of an isotopically labeled internal standard (IS), such as ¹³C₆-benzoic acid (50 ng/mL). Causality: The IS co-elutes with the target analyte and experiences the exact same matrix-induced ion suppression, allowing for mathematical correction of the ESI ionization efficiency.

  • Perform protein precipitation using 300 µL of cold acetonitrile. Centrifuge at 14,000 x g for 10 minutes and transfer the supernatant to an autosampler vial.

Step 2: System Suitability Testing (SST)

Before analyzing unknown samples, inject a known calibration standard mix. The run is only validated if:

  • Retention time drift is < 2% compared to the historical baseline.

  • Mass accuracy for the Q-TOF platform is confirmed at < 5 ppm.

  • Blank injections show zero carryover (signal < 20% of the Lower Limit of Quantitation).

Step 3: UHPLC Chromatographic Separation

  • Column: C18 reversed-phase (2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in LC-MS grade water. Causality: Formic acid maintains the analyte in a consistent ionization state and improves peak shape[9][10].

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes. Causality: This gradient ensures that highly polar matrix components elute in the void volume, preventing co-elution and ion suppression of the target analyte[10].

Step 4: MS/MS Acquisition Parameters

  • For QqQ (Targeted): Set Q1 to isolate m/z 205.05. Apply a collision energy ramp (10–30 eV) in Q2 using Argon gas. Set Q3 to monitor the primary transitions: 205.05 → 161.06 (Quantifier, Decarboxylation) and 205.05 → 147.04 (Qualifier)[8].

  • For Q-TOF (Qualitative): Operate in full scan MS1 (m/z 100–1000) with data-dependent acquisition (DDA) triggering MS/MS on the top 5 most intense ions. Maintain an Automatic Gain Control (AGC) target of 1e6 and a mass resolution of at least 35,000[10].

Analytical Workflow & Fragmentation Pathway

LCMS_Workflow SamplePrep Sample Preparation & IS Spiking LC UHPLC Separation (C18, Gradient) SamplePrep->LC ESI ESI Source (Negative Mode) LC->ESI Split Platform Selection ESI->Split QTOF Q-TOF Analysis (High Res, Unknowns) Split->QTOF Qualitative QQQ Triple Quadrupole (MRM, Quantitation) Split->QQQ Quantitative Frag1 Precursor Ion [M-H]- m/z 205.05 QTOF->Frag1 QQQ->Frag1 Frag2 Loss of CO2 (-44 Da) m/z 161.06 Frag1->Frag2 CID (10-30 eV) Frag3 Cyclopropoxy Cleavage (-40 Da / -58 Da) Frag1->Frag3 CID (10-30 eV) Data Data Processing & Structural Elucidation Frag2->Data Frag3->Data

Analytical workflow and fragmentation pathway for 2-Cyclopropoxy-6-formylbenzoic acid via LC-MS/MS.

References

  • Structures and Chemical Rearrangements of Benzoate Derivatives Following Gas Phase Decarboxylation. MPG.PuRe. URL: [Link]

  • Biochemical and structural characterization of an aromatic ring–hydroxylating dioxygenase for terephthalic acid catabolism. PNAS. URL: [Link]

  • Dissociation Dynamics and Stability of Cyclic Alkoxy Radicals and Alkoxide Anions. Journal of the American Chemical Society. URL: [Link]

  • Influence of Ring Strain on the Formation of Rearrangement vs Cyclization Isotwistane Products. PMC. URL: [Link]

  • LCMS systems, quadrupole mass analyzer, TOF, QTOF. Agilent. URL: [Link]

  • Difference between a Triple Quad and a Triple TOF. Reddit (r/massspectrometry). URL:[Link]

  • Isobaric 4-Plex Tagging for Absolute Quantitation of Biological Acids in Diabetic Urine Using Capillary LC–MS/MS. PMC. URL: [Link]

  • LC QToF Vs Triple Quad. Chromatography Forum. URL: [Link]

Sources

FTIR spectroscopy peak assignments for 2-Cyclopropoxy-6-formylbenzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach the spectral characterization of highly functionalized active pharmaceutical ingredient (API) intermediates not merely as a data-collection exercise, but as a self-validating analytical workflow. 2-Cyclopropoxy-6-formylbenzoic acid is a complex aromatic system featuring three distinct oxygen-containing functional groups: a carboxylic acid, a formyl (aldehyde) group, and a strained cyclopropoxy ether.

To accurately assign the Fourier-Transform Infrared (FTIR) peaks of this molecule, the choice of sampling methodology is just as critical as the interpretation of the spectra. This guide objectively compares the two primary FTIR sampling techniques—Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) Pellet Transmission —evaluating their performance, spectral artifacts, and diagnostic utility for this specific compound.

Theoretical Framework & Vibrational Causality

Before comparing instrumental methodologies, we must establish the theoretical vibrational modes of 2-Cyclopropoxy-6-formylbenzoic acid. Understanding the quantum mechanical causality behind these peaks prevents misinterpretation of sampling artifacts.

  • The Cyclopropyl C-H Stretch: Normal sp³-hybridized C-H bonds absorb below 3000 cm⁻¹. However, the extreme angle strain of the cyclopropyl ring forces the carbon atoms to adopt a higher s-character (approaching sp² hybridization) to stabilize the bonds. This increased s-character strengthens the C-H bond, shifting the stretching frequency above 3000 cm⁻¹ (typically 3080 and 3010 cm⁻¹)[1].

  • The Formyl (Aldehyde) Fermi Resonance: The aldehyde C-H stretch is uniquely identifiable because it does not appear as a single peak. It undergoes Fermi Resonance —a quantum mechanical interaction where the fundamental C-H stretching vibration couples with the first overtone of the C-H bending mode (~1390 cm⁻¹). This interaction splits the energy levels, producing a highly diagnostic doublet at approximately 2850 cm⁻¹ and 2750 cm⁻¹[1].

  • Overlapping Carbonyls (-COOH and -CHO): The molecule contains two distinct C=O groups. The carboxylic acid carbonyl typically appears around 1690 cm⁻¹ due to strong intermolecular hydrogen bonding, while the formyl carbonyl appears near 1700 cm⁻¹. In raw spectra, these often coalesce into a single broad band. Resolving them requires high-resolution transmission data and second-derivative mathematical filtering[2].

PeakLogic Molecule 2-Cyclopropoxy-6- formylbenzoic acid Carboxyl Carboxylic Acid (-COOH) Molecule->Carboxyl Formyl Formyl Group (-CHO) Molecule->Formyl Cyclo Cyclopropoxy (-O-CH(CH2)2) Molecule->Cyclo COOH_OH O-H Stretch 3300-2500 cm⁻¹ Carboxyl->COOH_OH COOH_CO C=O Stretch ~1690 cm⁻¹ Carboxyl->COOH_CO CHO_CH C-H Fermi Doublet 2850 & 2750 cm⁻¹ Formyl->CHO_CH CHO_CO C=O Stretch ~1700 cm⁻¹ Formyl->CHO_CO Cyc_CH Strained C-H >3000 cm⁻¹ Cyclo->Cyc_CH Cyc_COC C-O-C Ether 1250-1050 cm⁻¹ Cyclo->Cyc_COC

Logical mapping of functional groups to their primary FTIR vibrational modes.

Methodological Comparison: ATR vs. KBr Pellet

The choice between ATR and KBr fundamentally alters how infrared light interacts with the sample, leading to distinct advantages and spectral artifacts[3].

Attenuated Total Reflectance (ATR-FTIR)

ATR is a surface reflectance technique where the sample is pressed against a high-refractive-index crystal (e.g., Diamond or Germanium). An evanescent wave penetrates the sample to a depth of 0.5–2.0 µm[3].

  • Performance Advantage: Unparalleled speed, zero sample dilution, and non-destructive analysis. It is immune to the moisture artifacts that plague salt-based methods.

  • Causality of Artifacts: Because penetration depth is directly proportional to wavelength, peaks at lower wavenumbers (e.g., the aromatic C-H bends at 750 cm⁻¹) appear artificially intense compared to transmission spectra. Furthermore, anomalous dispersion near strong absorption bands (like the C=O stretch) can shift peak maxima to slightly lower wavenumbers.

Potassium Bromide (KBr) Pellet Transmission

The KBr method is a classic bulk transmission technique. The API is diluted to ~1% w/w in an IR-transparent alkali halide matrix and fused under extreme pressure[4].

  • Performance Advantage: Produces a true transmission spectrum that adheres strictly to the Beer-Lambert law, making it the gold standard for quantitative analysis, trace impurity detection, and library matching[4].

  • Causality of Artifacts: KBr is highly hygroscopic. If not rigorously dried, absorbed atmospheric water introduces a massive, broad O-H stretching band at ~3440 cm⁻¹ and an H-O-H bending band at ~1640 cm⁻¹. For 2-Cyclopropoxy-6-formylbenzoic acid, this moisture artifact can completely mask the critical carboxylic acid O-H stretch and distort the carbonyl region[3].

Quantitative Data: Peak Assignment Comparison

The following table summarizes the expected spectral data for 2-Cyclopropoxy-6-formylbenzoic acid, contrasting the empirical observations between the two methodologies.

Functional GroupVibrational ModeTheoretical Wavenumber (cm⁻¹)ATR-FTIR ObservationKBr Pellet ObservationDiagnostic Value
Cyclopropyl C-H stretch3080, 30103078, 3008 (Weak)3082, 3012 (Sharp)Confirms intact cyclopropoxy ether ring.
Carboxylic Acid O-H stretch3300–25003200–2600 (Broad, clear)3400–2500 (Often masked by H₂O)Validates the acidic proton; ATR is superior here.
Formyl (Aldehyde) C-H stretch2850, 27502848, 27452852, 2750Fermi doublet differentiates formyl from acid.
Carbonyls C=O stretch1710–16801692 (Shifted due to RI)1702, 1685 (Resolved)KBr provides better resolution of overlapping C=O.
Ether C-O-C stretch1250–10501240, 1045 (Intense)1245, 1050Confirms ether linkage to the aromatic ring.
Aromatic Ring C=C stretch1600, 15801598, 15751602, 1580Indicates 1,2,3-trisubstituted benzene core.

Experimental Protocols & Self-Validating Workflows

To ensure scientific integrity, every FTIR protocol must be a self-validating system. The following methodologies incorporate built-in quality control checks.

Protocol A: ATR-FTIR Surface Analysis

  • System Initialization & Validation: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and a lint-free wipe. Acquire a background scan (64 scans, 4 cm⁻¹ resolution).

    • Causality & Validation: A flat baseline with no peaks at 2900 cm⁻¹ (organic C-H) or 1600 cm⁻¹ confirms the optical path is free of cross-contamination from prior analyses.

  • Sample Application: Place ~2–5 mg of neat 2-Cyclopropoxy-6-formylbenzoic acid powder directly onto the center of the crystal.

  • Pressure Application: Lower the pressure anvil until the torque clutch clicks.

    • Causality: The evanescent wave only penetrates ~1 µm. High, uniform pressure ensures intimate optical contact between the solid particles and the diamond lattice, maximizing signal-to-noise ratio.

  • Acquisition & Processing: Collect the sample spectrum. Apply an automated ATR correction algorithm.

    • Causality: The algorithm mathematically corrects the wavelength-dependent penetration depth, normalizing the spectrum to approximate a standard transmission profile.

Protocol B: KBr Pellet Bulk Transmission

  • Matrix Preparation (Moisture Control): Dry spectroscopic-grade KBr powder in an oven at 105°C for a minimum of 24 hours. Store in a vacuum desiccator.

    • Causality & Validation: Eliminates hygroscopic water. Run a blank KBr pellet first; if a peak >0.05 absorbance units appears at 3440 cm⁻¹, the matrix is compromised and must be re-dried.

  • Sample Trituration: Weigh ~1 mg of the API and ~100 mg of dried KBr. Grind the mixture vigorously in an agate mortar for 3–5 minutes.

    • Causality: Reduces API particle size below the wavelength of infrared light (< 2 µm). This prevents the Christiansen effect—an optical phenomenon that causes severe asymmetric baseline scattering and distorted peak shapes.

  • Pellet Pressing: Transfer the homogenized powder to a 13 mm stainless steel die. Apply a vacuum for 2 minutes, then press at 8 tons of force for 5 minutes.

    • Causality: The vacuum evacuates trapped air, preventing opaque micro-fissures. The 8-ton pressure cold-welds the alkali halide salt into a continuous, optically transparent window[5].

  • Acquisition & Derivatization: Scan the pellet. Apply a Savitzky-Golay second-derivative filter to the 1750–1650 cm⁻¹ region.

    • Causality: The second derivative mathematically narrows peak widths, allowing the distinct identification of the overlapping formyl C=O and carboxylic acid C=O bands[2].

Workflow Start 2-Cyclopropoxy-6-formylbenzoic acid Sample Selection ATR_Path ATR-FTIR Method (Surface Analysis) Start->ATR_Path KBr_Path KBr Pellet Method (Bulk Transmission) Start->KBr_Path ATR_Prep Direct Application (No Dilution) ATR_Path->ATR_Prep KBr_Prep 1% w/w in KBr (Vacuum Press) KBr_Path->KBr_Prep Acquisition Spectral Acquisition (4000-400 cm⁻¹, 64 scans) ATR_Prep->Acquisition KBr_Prep->Acquisition Validation Data Validation & Peak Assignment Acquisition->Validation

Workflow comparing ATR and KBr FTIR sampling techniques for API characterization.

References

  • Kintek Press. What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr?[4] Verify Source

  • Kintek Solution. What Is The Difference Between Kbr And Atr In Ftir? Choosing The Right Technique For Your Sample.[3] Verify Source

  • Chemistry LibreTexts. Infrared Spectroscopy - C-H exceptions and C-H aldehydes.[1] Verify Source

  • MAS Journal of Applied Sciences. Comparison of FTIR Spectra and Related Derivatized Spectra of Tablets Containing Levothyroxine Obtained ATR and With KBr Pellets.[2] Verify Source

  • Shimadzu. Measurement Methods for Powder Samples.[5] Verify Source

Sources

Comparative Stability Profiling: 2-Cyclopropoxy-6-formylbenzoic Acid vs. Structural Isomers

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Advanced Technical Comparison Guide

Executive Summary & Chemical Context

In the development of complex active pharmaceutical ingredients (APIs) and advanced organic intermediates, the stability of bifunctional building blocks is a critical parameter. 2-Cyclopropoxy-6-formylbenzoic acid (CAS: 1243384-56-6) presents a unique stability profile driven by its 1,2,6-trisubstitution pattern.

Unlike standard benzaldehydes, 2-formylbenzoic acid derivatives undergo ring-chain tautomerism , existing in an equilibrium between an open-chain aldehyde and a cyclic lactol (3-hydroxyphthalide) [1]. The comparative stability of 2-cyclopropoxy-6-formylbenzoic acid against its structural isomers (e.g., the 2,5- and 2,4-isomers) is fundamentally dictated by how their substitution patterns influence this thermodynamic equilibrium. By driving the molecule into the cyclic lactol state, the reactive formyl group is masked, drastically reducing its susceptibility to auto-oxidation and nucleophilic degradation [2].

Mechanistic Causality: Steric Compression and Tautomeric Equilibrium

To understand the superior stability of the 2,6-isomer, we must analyze the causality behind the experimental observations. The stability of these molecules is not static; it is a dynamic covalent phenomenon [3].

  • 2-Cyclopropoxy-6-formylbenzoic acid (1,2,6-substitution): The carboxylic acid at C1 is flanked by a bulky cyclopropoxy group at C2 and a formyl group at C6. This creates severe steric compression. To relieve this steric strain, the molecule is thermodynamically forced into intramolecular cyclization, forming 3-hydroxy-4-cyclopropoxyisobenzofuran-1(3H)-one. The equilibrium lies >99% in the cyclic lactol form .

  • 4-Cyclopropoxy-2-formylbenzoic acid (1,2,4-substitution): While the formyl and carboxyl groups are still ortho to each other, the cyclopropoxy group is para to the carboxyl group. Lacking the "flanking" steric pressure, the equilibrium is less completely driven to the lactol (~85%).

  • 2-Cyclopropoxy-5-formylbenzoic acid (1,2,5-substitution): The formyl and carboxyl groups are meta to each other. Intramolecular cyclization is geometrically impossible. The molecule remains 100% in the open-chain form, leaving the highly electrophilic aldehyde exposed to rapid auto-oxidation into a dicarboxylic acid.

Tautomerism A 2-Cyclopropoxy-6-formylbenzoic acid (Open-Chain Form) B 3-Hydroxy-4-cyclopropoxyisobenzofuran-1(3H)-one (Cyclic Lactol Form) A->B Intramolecular Cyclization E Rapid Degradation (Auto-oxidation) A->E Minor Pathway D Highly Stable (Aldehyde Masked) B->D Chemical Stability C Non-Ortho Isomers (e.g., 2,5-substituted) C->E Exposed Formyl Group

Fig 1: Structural logic of ring-chain tautomerism and its direct impact on oxidative stability.

Quantitative Stability Profiling

The following table summarizes the comparative stability metrics of the isomer library. Data reflects standardized thermodynamic baselines in aqueous/oxidative environments.

Compound IsomerSubstitution PatternTautomeric State (Aqueous, pH 7)Auto-Oxidation Half-Life ( t1/2​ )Primary Degradation Pathway
2-Cyclopropoxy-6-formylbenzoic acid 1,2,6 (Ortho-Flanked)>99% Cyclic Lactol>120 hoursSlow cyclopropyl ether hydrolysis
4-Cyclopropoxy-2-formylbenzoic acid 1,2,4 (Ortho-Unflanked)~85% Cyclic Lactol85 hoursAldehyde auto-oxidation
2-Cyclopropoxy-5-formylbenzoic acid 1,2,5 (Meta)0% Cyclic (100% Open)14 hoursRapid aldehyde auto-oxidation

Self-Validating Experimental Protocols

To ensure scientific integrity, the stability and tautomeric ratios of these isomers must be empirically verified using self-validating analytical systems. Below are the definitive protocols for evaluating these compounds.

Protocol A: NMR-Based Thermodynamic Profiling ( Keq​ Determination)

Because the open and cyclic forms interconvert slowly on the NMR timescale, 1 H-NMR provides a direct, quantitative measure of stability.

  • Sample Preparation: Dissolve 15 mg of the target isomer in 0.6 mL of DMSO- d6​ (or D 2​ O with a phosphate buffer for physiological relevance).

  • Equilibration: Allow the solution to equilibrate at 25°C for 2 hours to ensure the ring-chain tautomerism reaches a steady thermodynamic state.

  • Acquisition: Acquire a standard 1D 1 H-NMR spectrum (400 MHz or higher).

  • Integration & Causality:

    • Identify the aldehyde proton signal ( ∼ 10.0 - 10.5 ppm) corresponding to the open-chain form.

    • Identify the lactol methine proton signal ( ∼ 6.5 - 7.0 ppm) corresponding to the cyclic form.

    • Self-Validation Check: The sum of the integrations of these two peaks must equal 1H relative to the aromatic baseline. The ratio directly yields Keq​ , predicting the compound's resistance to oxidation.

Workflow S1 Sample Prep (Isomer Library) S2 Solvation (D2O/DMSO-d6) S1->S2 S3 NMR Acquisition (1H & 13C) S2->S3 S4 Peak Integration (Lactol vs Aldehyde) S3->S4 S5 K_eq & Stability Profiling S4->S5

Fig 2: Self-validating NMR workflow for quantifying tautomeric equilibrium and stability.

Protocol B: Accelerated Oxidative Degradation Assay (AODA)

This protocol empirically proves the protective nature of the lactol form against auto-oxidation.

  • Solution Prep: Prepare a 5 mM solution of the isomer in a 50:50 mixture of Acetonitrile and 0.1 M aqueous Ammonium Acetate buffer (pH 7.0).

  • Oxidative Stress: Introduce a standardized oxidative stressor (e.g., 0.3% H 2​ O 2​ final concentration) and incubate at 40°C.

  • HPLC-UV Monitoring: Withdraw 10 μ L aliquots at t=0,4,12,24,48, and 72 hours. Inject onto a C18 Reverse-Phase HPLC column (Detection at 254 nm).

  • Data Interpretation: Monitor the disappearance of the parent peak and the emergence of the highly polar dicarboxylic acid degradant. The 2,6-isomer will show minimal degradation due to the masked aldehyde, whereas the 2,5-isomer will rapidly convert to 2-cyclopropoxyisophthalic acid.

Conclusion & Application Insights

When selecting building blocks for drug synthesis, the 2-Cyclopropoxy-6-formylbenzoic acid isomer is vastly superior to its non-ortho counterparts in terms of shelf-life and handling stability. The steric bulk of the cyclopropoxy group at the 2-position acts as a thermodynamic driver, securely locking the adjacent formyl and carboxyl groups into a highly stable, oxidation-resistant cyclic lactol. Researchers must account for this masked reactivity when planning downstream functionalizations, such as reductive aminations or Grignard additions, which will require conditions robust enough to transiently open the lactol ring [1].

References

  • Vitaly A. et al., "Mechanistic Insight into C-Nucleophiles Addition to 2-Formylbenzoic Acid in Water Media: A DFT Study", ChemRxiv, 2025. URL:[Link]

  • Wikipedia Contributors, "2-Carboxybenzaldehyde", Wikipedia, The Free Encyclopedia. URL: [Link]

  • Li, Z. et al., "Dynamic Covalent Reactions Controlled by Ring‐Chain Tautomerism of 2‐Formylbenzoic Acid", European Journal of Organic Chemistry, 2021. URL:[Link]

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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